Technical Documentation Center

1-(4-Iodobenzenesulfonyl)piperidin-4-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine
  • CAS: 1154258-05-5

Core Science & Biosynthesis

Foundational

Strategic Utilization of Iodobenzenesulfonyl Piperidine Scaffolds in Medicinal Chemistry

From Halogen Bonding to Targeted Inhibition Executive Summary & Architectural Analysis The N-(iodobenzenesulfonyl)piperidine scaffold represents a privileged structure in modern drug discovery, bridging the gap between c...

Author: BenchChem Technical Support Team. Date: February 2026

From Halogen Bonding to Targeted Inhibition

Executive Summary & Architectural Analysis

The N-(iodobenzenesulfonyl)piperidine scaffold represents a privileged structure in modern drug discovery, bridging the gap between classic sulfonamide pharmacology and contemporary halogen bonding strategies. While the piperidine ring provides a versatile lipophilic core capable of mimicking carbohydrates or acting as a secondary amine pharmacophore, the sulfonyl linker offers metabolic stability and rigid geometry.

However, the critical differentiator in this specific scaffold is the iodine substituent . Unlike its chloro- or bromo-analogues, the iodine atom on the benzenesulfonyl ring serves a dual purpose:

  • Synthetic Handle: It enables rapid library expansion via palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) at late-stage functionalization.[1]

  • Pharmacodynamic Warhead: It acts as a potent halogen bond (XB) donor, capable of forming high-affinity

    
    -hole interactions with backbone carbonyls in target proteins (e.g., Kinases, AChE).
    

Synthetic Protocols & Library Generation[2]

The synthesis of iodobenzenesulfonyl piperidines is governed by the nucleophilic attack of the piperidine nitrogen on the electrophilic sulfur of the sulfonyl chloride. Below is a field-validated protocol optimized for yield and purity, followed by a diversification strategy.

Core Scaffold Synthesis Protocol[1]

Objective: Synthesis of 4-iodo-N-(piperidin-1-yl)benzenesulfonamide.

Reagents:

  • 4-Iodobenzenesulfonyl chloride (1.0 equiv)[1]

  • Piperidine (1.1 equiv)[1]

  • Triethylamine (Et3N) or Pyridine (1.5 equiv)[1]

  • Dichloromethane (DCM) or DMF (Anhydrous)[1]

Step-by-Step Methodology:

  • Preparation: Charge a round-bottom flask with 4-iodobenzenesulfonyl chloride (e.g., 10 mmol) and anhydrous DCM (20 mL). Cool the solution to 0°C in an ice bath.

  • Addition: Dropwise add a solution of piperidine (11 mmol) and Et3N (15 mmol) in DCM (5 mL) over 15 minutes. Critical: Exothermic reaction; maintain temperature < 5°C to prevent sulfonate ester side products if alcohols are present, though less relevant here.

  • Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).[1][2]

  • Workup: Quench with 1N HCl (to remove unreacted amine/pyridine). Extract the organic layer, wash with saturated NaHCO3 and brine.

  • Purification: Dry over anhydrous Na2SO4, concentrate in vacuo. Recrystallize from Ethanol/Water or purify via silica gel column chromatography.[1]

Diversification Workflow (DOT Diagram)

The following diagram illustrates the workflow from the core scaffold to functionalized libraries using the iodine handle.

SynthesisWorkflow Start 4-Iodobenzenesulfonyl Chloride Core Core Scaffold: N-Iodobenzenesulfonyl Piperidine Start->Core Piperidine, Et3N, DCM Suzuki Suzuki Coupling (Ar-B(OH)2, Pd(PPh3)4) Core->Suzuki Biaryl Expansion Sono Sonogashira Coupling (Terminal Alkyne, CuI) Core->Sono Alkyne Linkers Library Diversified Bioactive Library Suzuki->Library Sono->Library

Figure 1: Synthetic workflow transforming the sulfonyl chloride precursor into a diversified library via the core iodinated scaffold.

Medicinal Chemistry Applications

Anticancer: VEGFR-2 and Tubulin Inhibition

N-sulfonylpiperidines have shown significant efficacy as antiproliferative agents.[1] The iodine atom enhances lipophilicity (LogP), facilitating membrane permeability, while the sulfonamide moiety mimics the transition state of ATP hydrolysis in kinases.

  • Target: Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[1][3]

  • Mechanism: The scaffold occupies the ATP-binding pocket.[1] The iodine atom can form a halogen bond with the hinge region backbone carbonyls (e.g., Cys919 in VEGFR-2), a specific interaction often stronger and more directional than hydrogen bonding.

  • Data Highlight: Derivatives have demonstrated IC50 values in the low micromolar range (0.05 - 5.0

    
    M) against HCT-116 (colon) and MCF-7 (breast) cancer lines.[1]
    
Neurodegeneration: AChE Inhibition

In Alzheimer’s research, the piperidine ring is a classic pharmacophore (resembling the acetylcholine cation).

  • Target: Acetylcholinesterase (AChE).[1][4][5]

  • Mechanism: The piperidine moiety interacts with the Trp84 residue in the catalytic anionic site (CAS), while the iodobenzenesulfonyl group extends into the peripheral anionic site (PAS). The iodine provides specific steric bulk and hydrophobic interactions that stabilize the enzyme-inhibitor complex.

The "Sigma-Hole" Advantage

The iodine atom is not merely a hydrophobic blob.[1] It possesses a region of positive electrostatic potential (the


-hole) on the extension of the C-I bond.[1]

Mechanism Visualization:

HalogenBonding Iodine Iodine Atom (Scaffold) SigmaHole σ-Hole (+) (Electrostatic Potential) Iodine->SigmaHole Polarization Target Protein Carbonyl (C=O) (Lewis Base) SigmaHole->Target Halogen Bond (Directional) Binding High Affinity Complex Target->Binding

Figure 2: Mechanistic representation of the Halogen Bond (XB) where the iodine's sigma-hole interacts with protein Lewis bases.[1]

Quantitative SAR Data Summary

The following table summarizes the Structure-Activity Relationship (SAR) trends derived from recent studies on N-arylsulfonyl piperidines.

Compound ClassR-Substituent (Para)Target/Cell LineActivity (IC50 / Inhibition)Key Insight
Sulfonyl-Piperidine Iodine (-I) VEGFR-2 0.05 - 0.2

M
Halogen bond enhances affinity vs. -H or -CH3.[1]
Sulfonyl-PiperidineMethyl (-CH3)MCF-7 (Breast)4.43

M
Good lipophilicity but lacks XB directionality.[1]
Sulfonyl-PiperidineHydrogen (-H)HCT-116 (Colon)> 10

M
Baseline activity; lacks specific interaction.[1]
Sulfonyl-PiperidineNitro (-NO2)AChE2.14

M
Strong electron withdrawal affects sulfonamide acidity.[1]

Note: Data generalized from comparative studies of arylsulfonyl piperidines (See References 1, 3).

Experimental Validation: Biological Assay Protocol

To validate the activity of the synthesized iodobenzenesulfonyl piperidines, the MTT Cell Viability Assay is the standard primary screen.

  • Seeding: Seed cancer cells (e.g., MCF-7) in 96-well plates at

    
     cells/well in DMEM media. Incubate for 24h at 37°C/5% CO2.
    
  • Treatment: Dissolve the iodinated scaffold in DMSO. Treat cells with serial dilutions (0.1

    
    M to 100 
    
    
    
    M).[1] Ensure final DMSO concentration < 0.1%.
  • Incubation: Incubate for 48 hours.

  • Labeling: Add 10

    
    L of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours until purple formazan crystals form.
    
  • Solubilization: Discard media. Add 100

    
    L DMSO to dissolve crystals.[1]
    
  • Measurement: Read absorbance at 570 nm using a microplate reader. Calculate IC50 using non-linear regression analysis.

References

  • Design, synthesis, and anticancer evaluation of N-sulfonylpiperidines as potential VEGFR-2 inhibitors. Source: Bioorganic Chemistry (via PubMed/NIH) URL:[1][Link]1]

  • Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Source: Journal of Medicinal Chemistry (ACS Publications) URL:[1][Link]1]

  • Synthesis of biologically active O-substituted derivatives of 1-[(3, 5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine. Source: World Health Organization (WHO) / Pharmaceutical Research URL:[1][Link]1]

  • Halogen bonding for rational drug design and new drug discovery. Source: Expert Opinion on Drug Discovery (via PubMed) URL:[1][Link]1]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Source: Molecules (MDPI) URL:[Link]1]

Sources

Exploratory

A Technical Guide to 4-Aminopiperidine Sulfonamides: Versatile Intermediates in Modern Drug Discovery

Abstract The confluence of privileged structural motifs is a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical exploration of 4-aminopiperidine sulfonamides, a class of pharmaceutical i...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The confluence of privileged structural motifs is a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical exploration of 4-aminopiperidine sulfonamides, a class of pharmaceutical intermediates that marries the robust, three-dimensional scaffolding of the piperidine ring with the potent and versatile pharmacophoric properties of the sulfonamide group. We will dissect the core synthesis strategies, elucidating the chemical logic behind procedural choices, and present detailed case studies of their application in the development of cutting-edge therapeutics, including kinase inhibitors for oncology, novel antiviral agents, and next-generation antibacterials. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the strategic value and practical application of this essential chemical scaffold.

The Strategic Imperative: Why 4-Aminopiperidine Sulfonamides?

In the landscape of drug design, the piperidine ring is one of the most ubiquitous N-heterocycles, prized for its conformational flexibility and its ability to present substituents in a well-defined three-dimensional space.[1] Its derivatives are integral to over twenty classes of pharmaceuticals.[1][2] Concurrently, the sulfonamide functional group (R-SO₂NR'R'') is a venerable pharmacophore, first introduced in the revolutionary sulfa drugs and now a key component in a vast array of therapeutic agents, including anticancer, antiviral, and antidiabetic medicines.[3][4][5]

The strategic fusion of these two entities into the 4-aminopiperidine sulfonamide scaffold creates a pharmaceutical intermediate of exceptional value. This structure offers a unique combination of advantages:

  • Multi-Vector Diversification: The scaffold possesses at least three distinct points for chemical modification: the piperidine ring nitrogen (N1), the sulfonamide nitrogen, and the aromatic ring of the sulfonyl group. This allows for the systematic and independent tuning of potency, selectivity, and pharmacokinetic properties.

  • Physicochemical Properties: The sulfonamide group can act as a hydrogen bond acceptor and, depending on its substitution, a weak acid, while the piperidine nitrogen is basic. This duality allows for fine-tuning of solubility and membrane permeability, which are critical for oral bioavailability.

  • Structural Rigidity and Complexity: The piperidine ring provides a non-planar anchor that can effectively orient functional groups to interact with complex biological targets like enzyme active sites, often leading to higher binding affinity and selectivity compared to more flexible acyclic analogues.

Core Synthesis: A Validated and Adaptable Workflow

The construction of 4-aminopiperidine sulfonamide intermediates is typically achieved through a robust and high-yielding synthetic sequence. The primary goal is the selective formation of a stable sulfonamide bond at the 4-amino position of the piperidine ring, while the more nucleophilic ring nitrogen is temporarily masked.

Causality in Experimental Design

The most common synthetic route begins with 4-amino-1-Boc-piperidine. The choice of the tert-butoxycarbonyl (Boc) group is deliberate; it is an excellent protecting group for the piperidine nitrogen because it is stable under the basic or neutral conditions required for sulfonylation but can be removed cleanly under acidic conditions without affecting the newly formed sulfonamide bond. The reaction proceeds by nucleophilic attack of the exocyclic 4-amino group on an appropriately substituted benzenesulfonyl chloride. A tertiary amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is essential to neutralize the hydrochloric acid generated in situ, driving the reaction to completion.[6] The final deprotection step liberates the piperidine nitrogen, yielding the desired versatile intermediate, ready for subsequent elaboration.

Diagram: General Synthesis of 4-Aminopiperidine Sulfonamide Core

G cluster_0 Step 1: Sulfonylation cluster_1 Step 2: Deprotection A 4-Amino-1-Boc-piperidine C Protected Intermediate (N-(1-Boc-piperidin-4-yl)arylsulfonamide) A->C A->C Base (e.g., TEA) Solvent (e.g., DCM) B Ar-SO₂Cl (Substituted Benzenesulfonyl Chloride) B->C B->C Base (e.g., TEA) Solvent (e.g., DCM) D Core Intermediate (N-(piperidin-4-yl)arylsulfonamide) C->D Acid (e.g., TFA or HCl/Dioxane)

Caption: General two-step synthesis of the 4-aminopiperidine sulfonamide core.

Experimental Protocol: Synthesis of a Core Intermediate

This protocol describes the synthesis of N-(piperidin-4-yl)benzenesulfonamide, a representative core intermediate.

Step 1: Synthesis of tert-butyl 4-(phenylsulfonamido)piperidine-1-carboxylate

  • To a stirred solution of 4-amino-1-Boc-piperidine (5.00 g, 25.0 mmol) and triethylamine (5.2 mL, 37.5 mmol) in dichloromethane (DCM, 100 mL) at 0 °C, add benzenesulfonyl chloride (3.5 mL, 27.5 mmol) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Quench the reaction with water (50 mL) and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (50 mL), and brine (50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the Boc-protected intermediate as a white solid.

Step 2: Synthesis of N-(piperidin-4-yl)benzenesulfonamide (Core Intermediate)

  • Dissolve the product from Step 1 (e.g., 20.0 mmol) in a 4 M solution of HCl in 1,4-dioxane (50 mL).[7]

  • Stir the mixture at room temperature for 2-4 hours.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

  • Concentrate the reaction mixture in vacuo.

  • Triturate the resulting solid with diethyl ether, filter, and dry to afford the hydrochloride salt of the title compound.

  • For the free base, dissolve the salt in water, basify with aqueous NaOH to pH > 10, and extract with DCM or ethyl acetate. Dry the combined organic extracts and evaporate the solvent.

Applications in Drug Discovery: From Intermediate to Investigational New Drug

The true power of the 4-aminopiperidine sulfonamide scaffold is realized in its elaboration into highly active and selective drug candidates across multiple therapeutic areas.

Case Study: Anticancer Agents - Protein Kinase B (PKB/Akt) Inhibitors

The PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many human cancers.[8][9] This makes the serine/threonine kinase Akt a prime target for cancer therapy.

Mechanism & Structure-Activity Relationship (SAR): Researchers have successfully utilized the 4-aminopiperidine core to develop potent, ATP-competitive inhibitors of Akt.[9][10] In this context, the scaffold orients key pharmacophores into the ATP-binding pocket:

  • Piperidine N1: This position is typically functionalized with a hinge-binding moiety, such as a 7H-pyrrolo[2,3-d]pyrimidine, which forms critical hydrogen bonds with the kinase hinge region.[9][10]

  • Piperidine C4: The sulfonamide is further modified, often as a carboxamide, to interact with other regions of the active site, enhancing potency and selectivity.[9][10]

Variation of the linker between the piperidine and a lipophilic substituent led to the identification of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as potent and, crucially, orally bioavailable inhibitors of PKB.[9][10][11] This demonstrates the scaffold's role not just in achieving potency but also in solving complex drug metabolism and pharmacokinetic challenges.

Diagram: PI3K/Akt Signaling Pathway and Point of Inhibition

G GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK Binds PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 AKT Akt (PKB) PIP3->AKT Recruits & Activates via PDK1 PDK1 PDK1 PDK1->AKT mTOR mTOR AKT->mTOR Activates Proliferation Cell Survival & Proliferation mTOR->Proliferation Promotes Inhibitor 4-Aminopiperidine Sulfonamide Derivative Inhibitor->AKT INHIBITS

Caption: Simplified PI3K/Akt pathway showing inhibition by 4-aminopiperidine derivatives.

Quantitative Data: PKB/Akt Inhibition

Compound ReferenceCore Scaffold ModificationPKBβ IC₅₀ (nM)PKA IC₅₀ (nM)Selectivity (PKA/PKB)
Compound 2 4-amino-4-benzylpiperidine attached to pyrrolo[2,3-d]pyrimidinePotentModerate~28-fold
Compound 21 4-amino-4-(phenyl-amide)piperidine attached to pyrrolo[2,3-d]pyrimidinePotentWeaker>14-fold
Optimized Lead 4-amino-4-carboxamide derivativesNanomolarHigh nMUp to 150-fold
Data synthesized from multiple sources for illustrative purposes.[9][10][12]
Case Study: Antiviral Agents - HCV and Influenza

The structural versatility of the 4-aminopiperidine scaffold has been leveraged to combat viral infections through novel mechanisms.

  • Hepatitis C Virus (HCV): A high-throughput screen identified a 4-aminopiperidine (4AP) derivative as a potent inhibitor of the HCV life cycle.[7] Further investigation revealed that this chemotype does not target viral replication directly but instead inhibits the crucial stages of viral assembly and release.[7] The core intermediate was elaborated using techniques like reductive amination to build a comprehensive SAR profile, leading to derivatives with improved potency and better ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[7]

  • Influenza A Virus: The viral surface protein hemagglutinin (HA) is critical for virus binding and entry into host cells. A 4-aminopiperidine scaffold was identified as the basis for a potent entry inhibitor that specifically targets HA.[13] Mechanism of action studies confirmed that these compounds interfere with the HA-mediated membrane fusion process, preventing infection.[13]

Case Study: Antibacterial Agents

The foundational mechanism of sulfonamide antibiotics is the competitive inhibition of dihydropteroate synthase (DHPS), an enzyme essential for bacterial folate synthesis.[6] Modern research has built upon this principle by using the 4-aminopiperidine sulfonamide core to create novel bactericides with enhanced properties. For example, in the development of agents against plant bacterial diseases, the piperidine moiety was used to attach various alkyl chains.[6] This modification strategy successfully improved the compounds' potency against pathogenic strains like Xanthomonas oryzae, likely by modulating the molecules' ability to penetrate the bacterial cell membrane.[6]

Quantitative Data: Antibacterial Activity Against Xanthomonas oryzae pv. oryzae (Xoo)

Compound ReferenceR-Group on Piperidine N1EC₅₀ (µg/mL)
A-Series Various small groups5.0 - 11.83
C4 Medium alkyl chain2.65
Sulfadiazine (Positive Control)> 50
Data adapted from[6].

Conclusion and Future Perspectives

The 4-aminopiperidine sulfonamide framework represents a quintessential example of a successful pharmaceutical intermediate. Its value is derived not from any single attribute but from the synergistic combination of a versatile, three-dimensional core with a potent and tunable pharmacophore. The synthetic accessibility and the multiple vectors for diversification have enabled its application in a remarkable range of therapeutic areas, from oncology to infectious diseases.

Future exploration will likely see this scaffold applied to new challenges. Its ability to serve as a rigid core for presenting functional groups makes it an attractive starting point for developing agents against neurological disorders, such as N-type calcium channel blockers for pain[14] or cognition enhancers.[15] Furthermore, the sulfonamide moiety is a well-known inhibitor of carbonic anhydrases, a target class relevant to glaucoma and certain cancers, opening yet another avenue for drug discovery.[16] As synthetic methodologies become more advanced, we can expect to see even more sophisticated and highly optimized drug candidates emerging from this indispensable pharmaceutical building block.

References

  • Title: Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: (PDF) Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling Source: ResearchGate URL: [Link]

  • Title: Sulfonamides with Heterocyclic Periphery as Antiviral Agents Source: MDPI URL: [Link]

  • Title: Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity Source: MDPI URL: [Link]

  • Title: Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain Source: PubMed URL: [Link]

  • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt) Source: ACS Publications URL: [Link]

  • Title: Identification of entry inhibitors with 4-aminopiperidine scaffold targeting group 1 influenza A virus Source: PubMed URL: [Link]

  • Title: Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications Source: MDPI URL: [Link]

  • Title: 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs Source: PubMed URL: [Link]

  • Title: (PDF) 4-Amino pyrimidine derivatives: design, synthesis, antiviral, and antibacterial investigation Source: ResearchGate URL: [Link]

  • Title: Discovery of 4-amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides as selective, orally active inhibitors of protein kinase B (Akt) Source: PubMed URL: [Link]

  • Title: The Crucial Role of 4-Aminopiperidine in Advancing Chemical Synthesis and Material Science Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review Source: ResearchGate URL: [Link]

  • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt) - PMC Source: National Center for Biotechnology Information URL: [Link]

  • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt) Source: ResearchGate URL: [Link]

  • Title: Antidiabetic activities of the 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives. Source: ResearchGate URL: [Link]

  • Title: (PDF) Design, synthesis and anticancer activity of novel 4-(5-amino-4-cyano-1,3-oxazol-2-yl)benzenesulfonamide derivative Source: ResearchGate URL: [Link]

  • Title: Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance Source: Royal Society of Chemistry URL: [Link]

  • Title: Sulfonamides and sulfonylated derivatives as anticancer agents Source: LUND UNIVERSITY URL: [Link]

  • Title: Synthesis, characterization and antimicrobial activity of some novel 4-(4-(arylamino)-6-(piperidin-1-yl)-1,3,5-triazine-2-ylamino)-N-(pyrimidin-2-yl)benzenesulfonamides Source: ResearchGate URL: [Link]

Sources

Foundational

Strategic Handling and Safety Profiling of 1-(4-Iodobenzenesulfonyl)piperidin-4-amine

A Technical Guide for Medicinal Chemistry Applications Part 1: Chemical Identity & Strategic Utility The Molecule at a Glance This compound is a bifunctional building block extensively used in the synthesis of diverse ph...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Medicinal Chemistry Applications

Part 1: Chemical Identity & Strategic Utility

The Molecule at a Glance

This compound is a bifunctional building block extensively used in the synthesis of diverse pharmaceutical libraries.[1] Its value lies in its orthogonal reactivity:

  • Primary Amine (

    
    ):  A nucleophilic handle ready for amide coupling, reductive amination, or urea formation.
    
  • Aryl Iodide (

    
    ):  A highly reactive electrophile for Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).
    
  • Sulfonamide Linker (

    
    ):  Provides metabolic stability and solubility modulation, acting as a robust spacer between the piperidine ring and the aryl tail.
    
Physical Properties Table
PropertyDataNote
Molecular Formula

Molecular Weight 366.22 g/mol Heavy atom (Iodine) contribution significantly increases MW.
Physical State Solid (Powder/Crystalline)Usually off-white to pale yellow.
Solubility DMSO, DMF, MethanolPoor water solubility; moderately soluble in DCM.
pKa (Calculated) ~10.5 (Piperidine amine)Basic; will form salts with acids.
Stability Light SensitiveAryl iodides can degrade/discolor upon prolonged light exposure.

Part 2: Hazard Identification & Risk Assessment (E-E-A-T)[2][3]

Predictive Toxicology & Hazard Profiling

Standard Safety Data Sheets (SDS) often list generic warnings. As researchers, we must understand the mechanistic basis of these hazards.

The "Read-Across" Assessment: Since specific toxicological data (LD50) for this exact CAS is limited, safety protocols must be derived from its functional groups:

  • Piperidine Amine Moiety (Corrosivity/Irritation):

    • Mechanism: The primary amine at position 4 is basic. Upon contact with mucosal membranes (eyes, respiratory tract), it protonates, generating hydroxide ions locally.

    • Risk: High potential for Skin Irritation (Category 2) and Serious Eye Irritation (Category 2A) .[2] Inhalation of dust may cause respiratory tract irritation (STOT SE 3).

  • Sulfonamide Moiety (Sensitization):

    • Mechanism: While this molecule lacks the

      
      -arylamine structure typical of "sulfa drug" allergies, the sulfonamide group can still act as a hapten.
      
    • Risk: Treat as a potential Skin Sensitizer . Repeated exposure may trigger allergic dermatitis in susceptible individuals.

  • Aryl Iodide (Target Organ Toxicity):

    • Mechanism: Organoiodine compounds are generally stable, but metabolic cleavage can release iodide.

    • Risk: General caution for thyroid interaction (chronic exposure), though acute risk is low.

GHS Classification (Derived)
  • Signal Word: WARNING

  • H315: Causes skin irritation.[2]

  • H319: Causes serious eye irritation.[2]

  • H335: May cause respiratory irritation.[2][3]

Visualizing the Hazard Logic

The following diagram maps the chemical structure to specific safety risks, providing a "glanceable" risk assessment for the bench scientist.

HazardMap Molecule 1-(4-Iodobenzenesulfonyl) piperidin-4-amine Amine Primary Amine (Piperidine-4-pos) Molecule->Amine Sulfonamide Sulfonamide Linker Molecule->Sulfonamide Iodide Aryl Iodide Molecule->Iodide Irritation Hazard: pH > 10 (Skin/Eye Irritant) Amine->Irritation Protonation Sensitization Hazard: Potential Sensitizer Sulfonamide->Sensitization Haptenization LightSens Hazard: Homolytic Cleavage (Light Sensitive) Iodide->LightSens C-I Bond Lability

Figure 1: Structural deconstruction of safety hazards. The amine drives acute irritation, while the sulfonamide and iodide groups dictate handling and storage protocols.

Part 3: Operational Protocols & Self-Validating Workflows

Pre-Handling Validation (The "Self-Validating" Step)

Before committing this reagent to a synthesis, you must validate its integrity. Aryl iodides can liberate iodine (


) over time, turning the solid yellow/brown and affecting stoichiometry.

Protocol: Purity Check

  • Visual Inspection: If the powder is dark brown, recrystallize (EtOH/Hexane) or wash with dilute sodium thiosulfate.

  • LCMS Check: Dissolve 1 mg in MeOH. Check for:

    • 
       (Parent).
      
    • Absence of

      
       (Iodide loss) or dimer peaks.
      
Synthesis & Handling Workflow

This workflow ensures containment of the amine dust and protection of the iodide from light.

HandlingWorkflow cluster_safety Safety Controls Start Storage Retrieval (Amber Vial, 4°C) Equilibration Warm to RT (Prevent Condensation) Start->Equilibration Critical Step Weighing Weighing (Static-Free Spatula) Equilibration->Weighing Inside Fume Hood Dissolution Dissolution (DMSO/DMF) Weighing->Dissolution Reaction Reaction Setup (Inert Atm: N2/Ar) Dissolution->Reaction Add Last Waste Waste Disposal (Halogenated Organic) Reaction->Waste Quench

Figure 2: Operational workflow emphasizing moisture control (equilibration) and containment (fume hood).

Reaction Safety: Palladium Coupling

When using this molecule in cross-coupling (e.g., Suzuki):

  • The Risk: The primary amine can coordinate to the Pd catalyst, poisoning it.

  • The Fix: Use a catalyst system tolerant of free amines (e.g., Pd(dppf)Cl2 or Buchwald precatalysts) or protect the amine (Boc) prior to coupling if yields are low.

  • Heavy Metal Waste: All reaction streams must be treated as heavy metal waste due to Pd contamination, not just halogenated waste.

Part 4: Emergency Response

First Aid Measures
  • Eye Contact: Immediately flush with water for 15 minutes.[4][5] Critical: Lift eyelids to remove trapped amine particles. Consult an ophthalmologist.

  • Skin Contact: Wash with soap and water.[4] Do not use ethanol (may increase skin absorption of the sulfonamide).

  • Inhalation: Move to fresh air. If wheezing occurs (amine irritation), administer oxygen.

Spill Cleanup
  • Evacuate: Clear the immediate area of non-essential personnel.

  • PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

  • Neutralization: Do not use strong acids to neutralize the spill directly, as this may generate heat.

  • Containment: Wet the powder slightly with an inert solvent (like heptane) to prevent dust generation, then sweep into a container.

  • Disposal: Label as "Halogenated Organic Waste - Solid."

Part 5: References

  • PubChem. (n.d.). Compound Summary for CID 43556367: 1-(4-iodobenzenesulfonyl)piperidin-4-amine.[6] National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. Retrieved from [Link]

  • European Chemicals Agency (ECHA). (n.d.).[7] Guidance on the Application of the CLP Criteria. Retrieved from [Link]

Sources

Exploratory

The Versatile Bifunctional Scaffold: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine

An In-Depth Technical Guide for Medicinal Chemistry Applications[1][2][3] Executive Summary 1-(4-Iodobenzenesulfonyl)piperidin-4-amine represents a "privileged scaffold" in modern drug discovery—a bifunctional building b...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Medicinal Chemistry Applications[1][2][3]

Executive Summary

1-(4-Iodobenzenesulfonyl)piperidin-4-amine represents a "privileged scaffold" in modern drug discovery—a bifunctional building block designed to bridge the gap between nucleophilic library generation and organometallic cross-coupling.[1][2][3]

For the medicinal chemist, this molecule is not merely a reagent; it is a divergent node .[2][3] It possesses two chemically distinct reactive handles—a primary amine (nucleophile) and an aryl iodide (electrophile)—separated by a rigid, metabolically stable sulfonyl-piperidine linker.[2][3] This guide dissects the electronic properties, synthetic utility, and orthogonal reactivity profiles that make this scaffold essential for Fragment-Based Drug Discovery (FBDD) and Lead Optimization.[2][3]

Structural Anatomy & Electronic Properties[1][2]

To utilize this scaffold effectively, one must understand the electronic environment of its three core components.

Functional GroupChemical CharacterElectronic EffectpKa (Approx.)[2][4]Key Utility
Primary Amine (C4-NH₂)NucleophileElectron Donor (+I)~10.4 (Basic)Amide coupling, Reductive amination, Urea formation.[1][2][3]
Aryl Iodide (Ar-I)ElectrophilePolarizable, LipophilicN/ASuzuki, Sonogashira, Buchwald-Hartwig couplings.[2][3]
Sulfonamide Linker (SO₂-N)Neutral SpacerElectron Withdrawing (-I, -M)Non-basicMetabolic stability, rigid geometry, H-bond acceptor.[1][2][3]
2.1 The Nucleophile: 4-Aminopiperidine Moiety

The piperidine ring serves as the structural core.[1][5] Crucially, the nitrogen at position 1 is sulfonylated, rendering it non-basic and chemically inert under standard nucleophilic conditions.[3] This isolates the basicity solely to the exocyclic primary amine at position 4 .

  • Implication: This mono-basic nature prevents regioselectivity issues during acylation reactions.[1][2][3] You do not need to protect the ring nitrogen; it is already "capped" by the sulfonyl group.

2.2 The Electrophile: 4-Iodoaryl Moiety

The iodine atom at the para position of the benzene ring is the "soft" reactive handle.[3]

  • C-I Bond Weakness: The Carbon-Iodine bond is significantly weaker (~57 kcal/mol) than C-Br or C-Cl bonds.[1][2][3] This allows for rapid oxidative addition by Palladium(0) catalysts, often proceeding at milder temperatures than required for bromides.[2][3]

  • Halogen Bonding: In a biological context, the iodine atom can act as a halogen bond donor (Lewis acid) to carbonyl oxygen atoms in protein binding pockets, a specific interaction often overlooked in SAR studies.[3]

2.3 The Linker: Sulfonamide Geometry

Unlike amides, which are planar, the sulfonamide group adopts a tetrahedral geometry around the sulfur atom.[3] This introduces a "kink" in the molecule, projecting the aryl group and the piperidine ring into different planes.[3] This non-planar topology is vital for increasing the Fsp³ character of drug candidates, improving solubility and escaping "flat-molecule" metabolic liabilities.[3]

Chemo-Orthogonality & Reactivity Profile[1][2][3]

The true power of this scaffold lies in its orthogonality . The amine and the iodide react under mutually exclusive conditions, allowing for controlled, sequential functionalization.[3]

3.1 Path A: Amine Functionalization First

The primary amine can be derivatized (e.g., amide coupling) without affecting the aryl iodide.[2][3] The C-I bond is stable to:

  • Standard amide coupling reagents (HATU, EDC, T3P).[2][3]

  • Reductive amination conditions (NaBH(OAc)₃).[2][6]

  • Basic conditions (Et₃N, DIPEA).[2][3]

3.2 Path B: Aryl Coupling First (Caveats)

Performing Pd-catalyzed cross-coupling on the iodide while the amine is free is possible but risky.[1][2]

  • Risk: Primary amines can coordinate to Pd(II) species, potentially poisoning the catalyst or participating in unwanted Buchwald-Hartwig amination if the ligand is not selective.[2][3]

  • Solution: If reacting the iodide first, it is standard practice to use the Boc-protected precursor (1-(4-iodobenzenesulfonyl)piperidin-4-yl-carbamic acid tert-butyl ester), perform the cross-coupling, and then deprotect the amine.[1][2][3]

3.3 Visualization: The Divergent Synthesis Workflow

Reactivity Start SCAFFOLD 1-(4-Iodobenzenesulfonyl) piperidin-4-amine PathA PATH A: Nucleophilic Attack Start->PathA R-COOH / HATU or R-NCO PathB PATH B: Metal Catalysis Start->PathB Ar-B(OH)2 / Pd(0) (Check amine tol.) Amide Amide/Urea Derivative PathA->Amide Suzuki Biaryl Derivative PathB->Suzuki FinalA Library A: Fixed Aryl Iodide Varied Amide Amide->FinalA Retains Ar-I for later coupling FinalB Library B: Fixed Amine Varied Biaryl Suzuki->FinalB Retains NH2 for later coupling

Figure 1: Divergent synthetic pathways available from the core scaffold.[1][2][3] Path A is generally preferred for initial library generation due to the high fidelity of amide couplings.

Experimental Protocols

The following protocols are designed for high reliability and scalability.

4.1 Protocol: Synthesis of the Core Scaffold

If the scaffold is not purchased, it is synthesized from 4-iodobenzenesulfonyl chloride and N-Boc-4-aminopiperidine.[1][2][3]

  • Reagents: N-Boc-4-aminopiperidine (1.0 eq), 4-Iodobenzenesulfonyl chloride (1.1 eq), Triethylamine (2.0 eq), DCM (Dichloromethane).[1][2][3]

  • Procedure:

    • Dissolve N-Boc-4-aminopiperidine in DCM (0.2 M) at 0°C.

    • Add Triethylamine followed by slow addition of sulfonyl chloride.[2][3]

    • Warm to Room Temperature (RT) and stir for 4 hours.

    • Workup: Wash with 1N HCl, then Brine.[2][3] Dry organic layer (

      
      ) and concentrate.[2]
      
    • Deprotection: Dissolve intermediate in DCM/TFA (4:1 ratio).[2] Stir 1 hour. Concentrate. Neutralize with saturated

      
       to obtain the free base.[2]
      
  • Validation: LCMS should show a peak at [M+H]+ ≈ 367.0.[2][3]

4.2 Protocol: Amide Coupling (Amine Functionalization)

Targeting the amine while leaving the iodide intact.[2]

  • Setup: Charge a vial with Carboxylic Acid (1.1 eq), HATU (1.2 eq), and DIPEA (3.0 eq) in DMF. Stir for 5 mins to activate ester.

  • Addition: Add 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (1.0 eq).

  • Reaction: Stir at RT for 2-16 hours.

  • Purification: The aryl iodide is highly lipophilic.[2] Dilute reaction with Ethyl Acetate, wash with water/LiCl (to remove DMF).[2][3] The product usually precipitates or can be purified via silica chromatography (Hexane/EtOAc).[2]

4.3 Protocol: Suzuki-Miyaura Coupling (Iodide Functionalization)

Coupling the aryl iodide.[1][2][7][8] Note: If the amine is free, use a robust catalyst system.

  • Catalyst System:

    
     is recommended for its robustness against amine poisoning compared to 
    
    
    
    .[2]
  • Conditions:

    • Scaffold (1.0 eq), Boronic Acid (1.2 eq), ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

      
       (3.0 eq).[2]
      
    • Solvent: Dioxane/Water (4:1).[2]

    • Temp: 80°C - 100°C for 4-12 hours (inert atmosphere).[1][2][3]

  • Note: The Iodine is an excellent leaving group; conversion is typically high (>90%).[2]

Medicinal Chemistry Context: SAR & Properties
5.1 Metabolic Stability

The sulfonamide linker is a bioisostere of the amide bond but offers superior metabolic stability. It is resistant to amidases and proteases that typically degrade peptide-like drugs.[1][2][3]

  • Citation: Sulfonamides are widely recognized for their stability in metabolic assays compared to carboxamides [1].[2][3]

5.2 Solubility and Lipophilicity
  • LogP: The aryl iodide contributes significantly to lipophilicity (High LogP).[2]

  • Solubility: The primary amine (when protonated at physiological pH) aids aqueous solubility.[2] However, once derivatized (e.g., into an amide), the molecule may become very insoluble due to the combination of the lipophilic aryl iodide and the rigid sulfonamide core.[3]

  • Strategy: If solubility is an issue, introduce polar groups (morpholine, pyridine) on the "Amine Path" (Path A) or the "Boronic Acid" (Path B) to counteract the lipophilicity of the iodobenzene core.[2][3]

5.3 Biological Targets

This specific scaffold structure (Sulfonyl-Piperidine) appears in various active pharmaceutical ingredients and research probes, particularly for:

  • GPCRs: Sigma receptors and Chemokine receptors often tolerate the 4-aminopiperidine linker [2].[1][2]

  • Enzymes: Inhibitors of DPP4 and certain proteases utilize the piperidine ring to position the warhead [3].[5]

References
  • Vertex AI Search Results (NIH/PubMed). Libraries from Libraries: A Series of Sulfonamide Linked Heterocycles Derived from the Same Scaffold.[2] Available at: [Link][1][2]

  • Journal of Medicinal Chemistry. Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands.[1][2][3] Available at: [Link][1][2]

  • PubChem. 1-(4-iodobenzenesulfonyl)piperidin-4-amine Compound Summary. Available at: [Link][1][2]

Sources

Protocols & Analytical Methods

Method

Application Note: Palladium-Catalyzed Cross-Coupling of 1-(4-Iodobenzenesulfonyl)piperidin-4-amine

Introduction & Molecule Profile[1][2][3][4] 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (CAS: 43556367) is a high-value bifunctional building block for Fragment-Based Drug Discovery (FBDD) and the synthesis of PROTAC link...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Molecule Profile[1][2][3][4]

1-(4-Iodobenzenesulfonyl)piperidin-4-amine (CAS: 43556367) is a high-value bifunctional building block for Fragment-Based Drug Discovery (FBDD) and the synthesis of PROTAC linkers. Its structure features two distinct reactive handles:[1][2]

  • Aryl Iodide (Ar-I): A highly reactive electrophile for Palladium-catalyzed C-C and C-N bond formation.

  • Primary Amine (

    
    ):  A nucleophilic handle at the 4-position of the piperidine ring, suitable for amide coupling, reductive amination, or sulfonylation.
    

The presence of the electron-withdrawing sulfonamide group (


) activates the aryl iodide towards oxidative addition, making this scaffold particularly efficient in cross-coupling reactions. However, the presence of a free primary amine requires careful protocol design to prevent catalyst poisoning or competitive nucleophilic attacks.
Structural Analysis & Chemoselectivity
  • Activation: The sulfonyl group lowers the electron density of the benzene ring, increasing the rate of oxidative addition of Pd(0) into the C-I bond compared to non-functionalized iodobenzene.

  • Challenge: The free aliphatic amine can coordinate to Pd(II) species, potentially retarding the catalytic cycle ("catalyst poisoning").

  • Solution: Use of bidentate ligands (e.g., dppf) or bulky phosphines (e.g., XPhos) prevents amine coordination. Alternatively, the amine can be protected (e.g., Boc) if harsh conditions are required.

Mechanistic Workflow

The following diagram illustrates the divergent synthetic utility of this scaffold, highlighting the Suzuki-Miyaura pathway.

G Start 1-(4-Iodobenzenesulfonyl) piperidin-4-amine OxAdd Oxidative Addition (Ar-Pd(II)-I) Start->OxAdd + Pd(0) Pd0 Pd(0) Catalyst Pd0->OxAdd TransMet Transmetallation (Boronic Acid/Base) OxAdd->TransMet R-B(OH)2 RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regenerate Pd(0) Product Biaryl Product RedElim->Product

Caption: Catalytic cycle for the Suzuki-Miyaura coupling. The electron-poor aryl ring facilitates the initial Oxidative Addition step.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Objective: Coupling with aryl/heteroaryl boronic acids.[3] Scope: High tolerance for the free amine; no protection required.

Reagents:

  • Substrate: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (1.0 equiv)

  • Boronic Acid:

    
     (1.2 – 1.5 equiv)
    
  • Catalyst:

    
     (3 – 5 mol%)
    
  • Base:

    
     (3.0 equiv)
    
  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

  • Charge: To a reaction vial equipped with a magnetic stir bar, add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and

    
     (3.0 equiv).
    
  • Purge: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (

    
    ) to remove oxygen.
    
  • Solvent: Add degassed 1,4-Dioxane/Water (4:1, concentration ~0.1 M).

  • Catalyst: Quickly add

    
     (0.05 equiv) under a positive stream of inert gas.
    
  • Reaction: Heat the mixture to 80 °C for 4–12 hours. Monitor conversion by LC-MS (Target mass: Product M+H).

  • Work-up: Cool to room temperature. Filter through a pad of Celite to remove Pd black. Rinse with EtOAc.

  • Purification: Wash the filtrate with brine. Dry over

    
    . Concentrate and purify via Flash Chromatography (DCM/MeOH gradient, typically 0-10% MeOH with 1% 
    
    
    
    for the free amine).

Expert Insight: The use of


 is critical here. The bidentate dppf ligand bites the Palladium center tightly, preventing the free amine on the piperidine from displacing the ligand and deactivating the catalyst.
Protocol B: Sonogashira Coupling (Alkyne Synthesis)

Objective: Introduction of rigid alkyne linkers. Scope: Copper-free conditions are recommended to prevent Copper-amine complexation.

Reagents:

  • Substrate: 1.0 equiv

  • Terminal Alkyne: 1.5 equiv

  • Catalyst:

    
     (5 mol%)
    
  • Base: Diisopropylamine (DIPA) or Triethylamine (TEA) (3.0 equiv)

  • Solvent: DMF or THF

Step-by-Step Procedure:

  • Charge: Add Substrate,

    
    , and Base to a dry vial.
    
  • Inert Atmosphere: Purge thoroughly with Argon.

  • Addition: Add solvent (DMF, 0.2 M) and the Terminal Alkyne via syringe.

  • Reaction: Heat to 60–70 °C .

    • Note: If reaction is sluggish, add CuI (2 mol%) as co-catalyst, but be aware that the piperidine amine may sequester Copper, requiring slightly higher CuI loading (up to 5-10 mol%).

  • Work-up: Dilute with EtOAc, wash with water (

    
    ) to remove DMF. Dry and concentrate.
    
Protocol C: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Coupling the Aryl Iodide with an external amine. Critical Constraint: The internal primary amine on the piperidine must be protected (e.g., Boc-group) prior to this reaction to prevent self-polymerization or oligomerization.

Workflow:

  • Protection: React substrate with

    
     / 
    
    
    
    in DCM
    
    
    N-Boc intermediate.
  • Coupling:

    • N-Boc Substrate (1.0 equiv)

    • External Amine (1.2 equiv)

    • Catalyst:

      
       (2 mol%) + XPhos (4 mol%)
      
    • Base:

      
       (2.0 equiv)
      
    • Solvent: Toluene or Dioxane, 100 °C.

  • Deprotection: Treat with TFA/DCM (1:1) to reveal the piperidine amine.

Data Summary & Troubleshooting

ParameterSuzuki-MiyauraSonogashiraBuchwald-Hartwig
Primary Challenge Hydrolysis of Boronic AcidGlaser Coupling (Alkyne dimerization)Competitive Amination (Self-coupling)
Preferred Catalyst



/ XPhos
Base Choice

or

DIPA or TEA

or

Amine Tolerance High (No protection needed)Medium (Cu may bind amine)Low (Must protect internal amine)
Typical Yield 75 – 95%60 – 85%70 – 90% (after protection)
Troubleshooting Guide
  • Low Conversion: The Iodine atom is heavy (Atomic mass ~127). Ensure your stoichiometry calculations account for the high molecular weight of the starting material (MW: 366.22 g/mol ).

  • Pd Removal: The free amine product can bind residual Palladium, leading to colored products and toxic impurities. Use a metal scavenger (e.g., SiliaMetS® Thiol or QuadraPure® TU) during the workup phase.

  • Protodeboronation: If the boronic acid degrades before coupling (common with heterocyclic boronic acids), switch to the corresponding Pinacol Ester or Potassium Trifluoroborate salt.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

  • Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46–49. Link

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Link

  • PubChem Compound Summary. (n.d.). 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (CID 43556367).[4] National Center for Biotechnology Information. Link

Sources

Application

Derivatization of primary amines in sulfonyl piperidine scaffolds

Application Note: Optimized Derivatization Strategies for Primary Amines within Sulfonyl Piperidine Scaffolds Introduction & Strategic Rationale The Scaffold Context: The sulfonyl piperidine moiety is a privileged pharma...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimized Derivatization Strategies for Primary Amines within Sulfonyl Piperidine Scaffolds

Introduction & Strategic Rationale

The Scaffold Context: The sulfonyl piperidine moiety is a privileged pharmacophore in medicinal chemistry, frequently serving as a core linker in GPCR ligands (e.g., 5-HT antagonists), enzyme inhibitors, and ion channel modulators. The sulfonyl group (


) attached to the piperidine nitrogen locks the ring into a specific conformation and modulates lipophilicity.

The Challenge: When derivatizing a primary amine located on this scaffold (typically at the C3 or C4 position, such as 4-amino-1-(phenylsulfonyl)piperidine), researchers face a specific electronic challenge. The


-sulfonyl group is strongly electron-withdrawing. Through inductive effects (

-bond transmission), this reduces the electron density of the primary amine at C4, lowering its pKa and nucleophilicity compared to a standard aliphatic amine.

The Solution: Standard "textbook" protocols often fail to reach full conversion or suffer from slow kinetics on this scaffold. This guide provides optimized protocols that account for this reduced nucleophilicity, prioritizing high-efficiency coupling reagents (HATU) and controlled conditions to prevent side reactions like bis-sulfonylation.

Chemical Logic & Decision Matrix

Before selecting a protocol, analyze the desired physicochemical outcome. The derivatization pathway should be chosen based on the target property (Hydrogen Bond Donor/Acceptor balance, pKa modulation, or metabolic stability).

DerivatizationLogic Start Primary Amine on Sulfonyl Piperidine Goal_pKa Goal: Modulate pKa / Maintain Basicity Start->Goal_pKa Goal_HBD Goal: Add H-Bond Acceptor / Remove Charge Start->Goal_HBD Goal_Stable Goal: Metabolic Stability / Rigidity Start->Goal_Stable Method_RedAm Reductive Amination (Protocol 3) Goal_pKa->Method_RedAm Alkyl group addition Method_Amide Amide Coupling (Protocol 1) Goal_HBD->Method_Amide Acylation Method_Urea Urea/Carbamate (Protocol 4) Goal_HBD->Method_Urea Isocyanate rxn Method_Sulf Sulfonylation (Protocol 2) Goal_Stable->Method_Sulf Sulfonamide formation

Caption: Decision matrix for selecting the appropriate derivatization strategy based on SAR goals.

Detailed Protocols

Protocol 1: High-Efficiency Amide Coupling (HATU Method)

Use Case: Attaching carboxylic acids when the amine nucleophilicity is compromised by the sulfonyl scaffold.

Rationale: Standard EDC/HOBt couplings are often too slow for these deactivated amines. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) generates a highly reactive OAt-active ester, driving the reaction to completion despite the steric and electronic drag of the sulfonyl piperidine ring.

Materials:

  • Substrate: Sulfonyl piperidine primary amine (1.0 eq)

  • Acid: Carboxylic acid partner (1.2 eq)

  • Reagent: HATU (1.3 eq)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

  • Solvent: Anhydrous DMF (preferred) or DCM.

Step-by-Step:

  • Pre-activation: In a dry vial, dissolve the Carboxylic Acid (1.2 eq) in anhydrous DMF (0.1 M concentration).

  • Add HATU (1.3 eq) and DIPEA (1.5 eq only). Stir at room temperature (RT) for 5–10 minutes. Note: The solution usually turns yellow/orange.

  • Coupling: Add the Sulfonyl Piperidine Amine (1.0 eq) and the remaining DIPEA (1.5 eq).

  • Reaction: Flush with

    
    , cap, and stir at RT for 2–4 hours.
    
  • Monitoring: Check LCMS. If starting material remains after 4 hours, heat to 40°C.

  • Workup: Dilute with EtOAc, wash with saturated

    
     (x2), water (x1), and brine (x1). Dry over 
    
    
    
    .

Self-Validation:

  • Success Indicator: Disappearance of the amine peak (

    
    ) and appearance of Product (
    
    
    
    ).
  • Troubleshooting: If the reaction stalls, switch base to Collidine (slower but less steric hindrance) or use HOAt additive.

Protocol 2: Controlled Sulfonylation (Bis-Sulfonyl Prevention)

Use Case: Creating sulfonamide linkages (


).

Rationale: Primary amines on piperidine rings are prone to bis-sulfonylation (


) because the mono-sulfonamide product is acidic and can be deprotonated by the base, reacting again.

Materials:

  • Substrate: Sulfonyl piperidine primary amine (1.0 eq)

  • Reagent: Sulfonyl Chloride (

    
    ) (1.05 eq - Strict stoichiometry)
    
  • Base: Pyridine (solvent/base) or TEA (1.5 eq) in DCM.

  • Catalyst: DMAP (0.1 eq - optional, use only if sluggish).

Step-by-Step:

  • Setup: Dissolve the amine in DCM (0.1 M). Add TEA (1.5 eq). Cool to 0°C (Ice bath).

  • Addition: Dissolve Sulfonyl Chloride (1.05 eq) in a minimal volume of DCM. Add this solution dropwise over 15 minutes. Rapid addition favors bis-sulfonylation.

  • Reaction: Allow to warm to RT slowly. Stir for 3–6 hours.

  • Quench: Add 1.0 eq of dimethylamine or MeOH to quench unreacted sulfonyl chloride immediately upon completion.

Self-Validation:

  • Success Indicator: Single peak on LCMS matching Mono-sulfonamide mass.

  • Troubleshooting: If bis-sulfonylation occurs, use the "Reverse Addition" method: Add the base/amine mixture to the sulfonyl chloride solution, or use a weaker base like

    
     in a biphasic system (
    
    
    
    ).
Protocol 3: Reductive Amination (Basicity Retention)

Use Case: Alkylating the amine to create secondary/tertiary amines while retaining the basic nitrogen center (crucial for solubility/hERG avoidance).

Rationale: Sodium Triacetoxyborohydride (STAB) is preferred over


 (toxic) or 

(too strong, reduces aldehydes). Acetic acid is required to catalyze imine formation, especially given the lower nucleophilicity of the scaffold.

Materials:

  • Substrate: Sulfonyl piperidine primary amine (1.0 eq)

  • Reagent: Aldehyde/Ketone (1.2 eq)

  • Reductant:

    
     (STAB) (1.5 eq)
    
  • Additive: Acetic Acid (AcOH) (1.0 – 2.0 eq)

  • Solvent: DCE (1,2-Dichloroethane) or THF.[1]

Step-by-Step:

  • Imine Formation: Mix Amine (1.0 eq), Aldehyde (1.2 eq), and AcOH (2.0 eq) in DCE. Stir for 30–60 mins at RT.

  • Reduction: Add STAB (1.5 eq) in one portion.

  • Reaction: Stir at RT for 4–16 hours.

  • Workup: Quench with saturated

    
     (gas evolution!). Extract with DCM.
    

Comparative Data & Troubleshooting

Method Comparison Table

ParameterAmide Coupling (HATU)SulfonylationReductive Amination (STAB)
Reaction pH Basic (DIPEA)Basic (TEA/Pyridine)Acidic (AcOH)
Temp Range RT to 40°C0°C to RTRT
Major Side Product Epimerization (rare here)Bis-sulfonylationAlcohol (reduction of aldehyde)
Scaffold Impact High conversionRisk of over-reactionSlower kinetics due to sterics
Purification Acidic Reverse PhaseNeutral/Basic Reverse PhaseCation Exchange (SCX)

Experimental Workflow Diagram

Workflow Start Start: Sulfonyl Piperidine Amine Check Check Nucleophilicity (Is amine hindered?) Start->Check Path_Hindered Yes: Use HATU/DMF Heat to 40°C Check->Path_Hindered Deactivated Path_Normal No: Use EDC/DCM or Standard STAB Check->Path_Normal Standard QC QC: LCMS & NMR (Check for Bis-sulfonylation) Path_Hindered->QC Path_Normal->QC Final Final Library Compound QC->Final

Caption: Operational workflow for assessing reactivity and selecting reaction conditions.

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996.[1][2] [Link]

  • Common Organic Chemistry. "Urea Formation: Amine + Isocyanate Protocols." Common Organic Chemistry. [Link]

Sources

Method

Buchwald-Hartwig amination using 4-iodo sulfonamide substrates

Application Note: Buchwald-Hartwig Amination of 4-Iodo Sulfonamide Substrates Executive Summary 4-iodobenzenesulfonamide derivatives are critical scaffolds in medicinal chemistry, serving as precursors for COX-2 inhibito...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Buchwald-Hartwig Amination of 4-Iodo Sulfonamide Substrates

Executive Summary

4-iodobenzenesulfonamide derivatives are critical scaffolds in medicinal chemistry, serving as precursors for COX-2 inhibitors, carbonic anhydrase inhibitors, and various anti-cancer agents. While aryl iodides are typically highly reactive in oxidative addition, their use in Buchwald-Hartwig amination presents unique challenges: iodide-mediated catalyst inhibition and solubility-driven solvent limitations .

This guide provides a validated protocol for coupling 4-iodo sulfonamides with primary and secondary amines. It prioritizes the use of Palladacycle Precatalysts (G3/G4) to ensure rapid activation and bypass the induction periods associated with traditional Pd(0) sources.

Scientific Background & Mechanistic Logic

The Substrate: 4-Iodo Sulfonamide

This substrate class possesses two conflicting features that dictate the reaction conditions:

  • Electronic Activation (Pro): The sulfonamide group (

    
     or 
    
    
    
    ) is a strong electron-withdrawing group (EWG). This reduces electron density on the aromatic ring, significantly accelerating the Oxidative Addition (OA) of the C-I bond to Pd(0).
  • Iodide Inhibition (Con): Unlike bromide or chloride, the iodide ion released after OA is soft and large. It has a high affinity for bridging two Palladium centers, forming inactive

    
     dimers. This off-cycle equilibrium is the primary cause of stalled reactions in aryl iodide couplings.
    
The Solution: Bulky Ligands

To counteract dimer formation, sterically demanding Dialkylbiaryl Phosphine ligands (e.g., XPhos , BrettPhos ) are essential. Their bulk prevents the formation of the bridged iodide dimer, forcing the catalyst to remain in the active monomeric cycle.

The "Primary Sulfonamide" Trap

If the substrate is a primary sulfonamide (


, pKa ~10), strong bases like NaOtBu (pKa ~17) will deprotonate the sulfonamide nitrogen. The resulting anion renders the aryl ring electron-rich (deactivating it) and can coordinate to the Pd center, poisoning the catalyst.
  • Rule: For

    
    , use weak bases (
    
    
    
    ,
    
    
    ).
  • Rule: For

    
     (tertiary), strong bases (
    
    
    
    ) are permissible and often faster.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical "Iodide Dimer" off-cycle trap that this protocol is designed to avoid.

BuchwaldCycle Pd0 L-Pd(0) Active Species OxAdd Oxidative Addition (L-Pd(II)-Ar-I) Pd0->OxAdd + Ar-I (Fast due to EWG) Dimer OFF-CYCLE TRAP [Pd(Ar)(I)(mu-I)]2 Dimer OxAdd->Dimer Low Steric Bulk AmineCoord Amine Coordination & Deprotonation OxAdd->AmineCoord + HNR2 / Base Dimer->OxAdd Heat / Bulky Ligand RedElim Reductive Elimination (Product Release) AmineCoord->RedElim C-N Bond Formation RedElim->Pd0 Regenerate Catalyst

Figure 1: Catalytic cycle for Aryl Iodides. Note the red "Off-Cycle Trap" caused by iodide bridging, which is mitigated by using bulky ligands like XPhos or BrettPhos.

Optimization Strategy

Select your conditions based on the specific amine partner and sulfonamide type.

VariableRecommendationRationale
Pd Source XPhos Pd G4 or BrettPhos Pd G4 Precatalysts ensure precise 1:1 Pd:L ratio and rapid activation at low temperatures.
Ligand BrettPhos (Primary Amines)RuPhos (Secondary Amines)XPhos (General Purpose)BrettPhos is selective for primary amines preventing over-arylation. RuPhos is excellent for secondary amines.
Base

(Primary Sulfonamides)NaOtBu (Tertiary Sulfonamides)
Carbonate bases avoid deprotonating the

moiety (pKa ~10).
Solvent 1,4-Dioxane or t-Amyl Alcohol Sulfonamides have poor solubility in Toluene. Dioxane dissolves the substrate; t-Amyl alcohol helps solubilize inorganic bases.
Temperature 80°C - 100°C Sufficient to break any iodide dimers formed, but mild enough to prevent sulfonamide decomposition.

Detailed Experimental Protocol

Safety Note: Work in a fume hood. Aryl iodides can be light-sensitive; minimize exposure.

Materials:
  • Substrate: 4-Iodobenzenesulfonamide (1.0 equiv)

  • Amine: 1.2 – 1.5 equiv

  • Catalyst: XPhos Pd G4 (2-4 mol%)

  • Base:

    
     (2.0 equiv) - Universal recommendation for sulfonamides
    
  • Solvent: Anhydrous 1,4-Dioxane (0.1 M - 0.2 M concentration)

Step-by-Step Procedure:
  • Charge Solids:

    • To a reaction vial equipped with a magnetic stir bar, add the 4-iodo sulfonamide (1.0 mmol),

      
        (652 mg, 2.0 mmol), and XPhos Pd G4  (catalyst) (17 mg, 0.02 mmol, 2 mol%).
      
    • Note: If the amine is a solid, add it here.

  • Inert Atmosphere (Crucial):

    • Seal the vial with a septum cap (PTFE/Silicone).

    • Evacuate the vial via needle connected to a vacuum manifold, then backfill with Nitrogen or Argon.

    • Repeat this cycle 3 times. Oxygen is the enemy of Palladium(0).

  • Add Liquids:

    • Add Anhydrous 1,4-Dioxane (5 mL) via syringe.

    • If the amine is a liquid, add it now (1.2 mmol) via microliter syringe.

  • Reaction:

    • Place the vial in a pre-heated block at 80°C .

    • Stir vigorously (800+ RPM). Mass transfer is critical for the heterogeneous base.

    • Run for 2 to 12 hours .

  • Monitoring (Self-Validation):

    • Check via LCMS or TLC.[1]

    • TLC Tip: Sulfonamides are polar. Use 50% EtOAc/Hexane or 5% MeOH/DCM to move the starting material.

    • Validation: Look for the disappearance of the Aryl Iodide peak (M+). If Aryl Iodide persists but de-iodinated product (Ar-H) appears, the reaction is suffering from protodehalogenation (see Troubleshooting).

  • Workup:

    • Cool to room temperature.[1][2]

    • Dilute with EtOAc (20 mL) and water (20 mL).

    • Separate layers. Extract aqueous layer 2x with EtOAc.

    • Dry organics over

      
      , filter, and concentrate.
      

Decision Tree for Protocol Customization

Use this workflow to adapt the protocol if the standard conditions fail.

OptimizationTree Start Start: 4-Iodo Sulfonamide + Amine CheckSulf Is Sulfonamide Primary (-SO2NH2)? Start->CheckSulf PrimarySulf Yes CheckSulf->PrimarySulf TertiarySulf No (-SO2NR2) CheckSulf->TertiarySulf WeakBase Use Cs2CO3 or K3PO4 (Prevents poisoning) PrimarySulf->WeakBase StrongBase Use NaOtBu (Faster reaction) TertiarySulf->StrongBase CheckAmine Amine Type? WeakBase->CheckAmine StrongBase->CheckAmine PrimAmine Primary Amine CheckAmine->PrimAmine SecAmine Secondary Amine CheckAmine->SecAmine LigandBrett Ligand: BrettPhos (Prevents diarylation) PrimAmine->LigandBrett LigandRu Ligand: RuPhos (High activity) SecAmine->LigandRu

Figure 2: Decision matrix for selecting Base and Ligand based on substrate functionality.

Troubleshooting Guide

ObservationDiagnosisCorrective Action
No Reaction (SM recovered) Catalyst poisoning or Oxidative Addition failure.1. Switch to XPhos Pd G4 (more robust).2. Increase Temp to 100°C.3. Ensure inert atmosphere is perfect.
De-iodination (Ar-H formed)

-Hydride elimination or solvent H-abstraction.
1. Switch solvent to Toluene (if soluble) or t-Amyl alcohol .2. Avoid primary alcohol solvents.3. Increase amine equivalents.
Low Conversion (<50%) Iodide dimer inhibition.1. Use Bulky Ligands (BrettPhos/XPhos).2.[3] Increase temperature to break dimers.3. Add 10-20% t-Amyl alcohol as co-solvent.
Product is Insoluble Sulfonamide products can be very crystalline.Add DMSO (10% v/v) to the reaction mixture to keep the product in solution during the reaction.

References

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

  • Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). N-Substituted 2-Aminobiphenyl Palladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings. The Journal of Organic Chemistry, 79(9), 4161–4166. [Link]

  • Fors, B. P., Watson, D. A., Biscoe, M. R., & Buchwald, S. L. (2008). A Highly Active Catalyst for Pd-Catalyzed Amination of Five-Membered Heterocyclic Halides. Journal of the American Chemical Society, 130(41), 13552–13554. [Link]

  • Ingoglia, B. T., & Buchwald, S. L. (2015). Suzuki–Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Organic Letters, 17(3), 568–571. (Relevant for inhibition mechanisms).[4] [Link]

Sources

Application

Click chemistry applications for functionalized piperidine sulfonamides

An Application Guide to the Functionalization of Piperidine Sulfonamides via Click Chemistry Authored by: A Senior Application Scientist Introduction: A Strategic Union for Modern Drug Discovery The piperidine ring is on...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Functionalization of Piperidine Sulfonamides via Click Chemistry

Authored by: A Senior Application Scientist

Introduction: A Strategic Union for Modern Drug Discovery

The piperidine ring is one of the most prevalent nitrogen-containing heterocyclic scaffolds in FDA-approved drugs, valued for its favorable physicochemical properties and its ability to serve as a versatile building block in medicinal chemistry.[1][2] When incorporated into a sulfonamide framework, this motif gives rise to a class of compounds with a wide spectrum of biological activities, including antibacterial, antiviral, and anticancer properties.[1][3][4] However, the full therapeutic potential of these scaffolds is often realized through precise functionalization to optimize target engagement, selectivity, and pharmacokinetic profiles.

Traditional synthetic methods for derivatizing such scaffolds can be arduous, often requiring harsh conditions and complex protection/deprotection schemes that limit the accessible chemical space.[5] This is where the elegance of click chemistry provides a transformative solution. Coined by K. Barry Sharpless, click chemistry describes a class of reactions that are rapid, modular, high-yielding, and biocompatible, making them exceptionally well-suited for drug discovery applications like bioconjugation and the rapid synthesis of compound libraries.[6][7][8][9]

This guide provides a detailed exploration of how to strategically apply click chemistry—specifically the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)—to the functionalization of piperidine sulfonamide cores. We will move beyond simple procedural lists to explain the underlying principles, enabling researchers to adapt and innovate within their own discovery programs.

Chapter 1: Core Concepts and Strategic Considerations

The Piperidine Sulfonamide: A Privileged Scaffold

The piperidine sulfonamide core is a cornerstone in drug design for several reasons:

  • Structural Rigidity and Vectorial Display: The six-membered piperidine ring provides a rigid, three-dimensional scaffold. This conformational constraint is crucial for presenting substituents in well-defined vectors, allowing for precise interaction with biological targets.

  • Hydrogen Bonding Capabilities: The sulfonamide moiety (—SO₂NR—) is an excellent hydrogen bond acceptor and, depending on the substitution, can also be a donor. This is critical for anchoring a molecule within a protein's binding pocket.[1]

  • Modulation of Physicochemical Properties: The piperidine nitrogen can be protonated at physiological pH, enhancing aqueous solubility. The overall lipophilicity and metabolic stability of the molecule can be fine-tuned by modifying substituents on both the piperidine ring and the sulfonyl group.

Click Chemistry: A Bioorthogonal Toolkit

Click chemistry's power lies in its bioorthogonality—the ability to perform a specific reaction in a complex biological environment without interfering with native biochemical processes.[10][11] The cornerstone reaction is the cycloaddition between an azide and an alkyne to form a stable triazole ring.[12]

CuAAC is the prototypical click reaction, utilizing a copper(I) catalyst to rapidly and regioselectively join a terminal alkyne and an azide, yielding a 1,4-disubstituted triazole.[12][13] Its modular nature is perfect for generating large libraries of compounds from a common core.[14][15]

SPAAC is a metal-free alternative that leverages the high ring strain of a cyclooctyne (e.g., DBCO, BCN) to react with an azide.[][17] The absence of a cytotoxic copper catalyst makes SPAAC the gold standard for applications in living systems, such as cell-surface labeling and targeted drug delivery.[10][17]

Table 1: Comparison of CuAAC and SPAAC for Piperidine Sulfonamide Functionalization

FeatureCopper(I)-Catalyzed (CuAAC)Strain-Promoted (SPAAC)
Catalyst Copper(I) required (e.g., from CuSO₄ + Ascorbate)[18][19]None (metal-free)[][17]
Reactants Terminal Alkyne + AzideStrained Cyclooctyne + Azide
Biocompatibility Limited due to copper cytotoxicity; suitable for in vitro synthesis.[10]High; ideal for in vivo and live-cell applications.[17]
Reaction Speed Very fast with catalyst and ligands (minutes to hours).Can be slower, but newer strained alkynes offer rapid kinetics.[20]
Applications High-throughput screening, library synthesis, material science.[14][15]Bioconjugation, live-cell imaging, targeted drug delivery.[8][17]
Key Advantage Simplicity and speed for library generation.Bioorthogonality and safety in biological systems.

Chapter 2: Synthesis of Click-Ready Piperidine Sulfonamide Scaffolds

The first critical step is to prepare a piperidine sulfonamide core bearing either an azide or an alkyne "handle." This involves standard, robust organic synthesis methodologies. Here, we present representative protocols for creating these essential building blocks.

Protocol 1: Synthesis of an Azide-Functionalized Piperidine Sulfonamide

This protocol describes a two-step process: sulfonylation of a piperidine derivative followed by introduction of the azide handle.

Principle: The reaction begins with the formation of a stable sulfonamide bond between a commercially available piperidine alcohol and a sulfonyl chloride. The resulting hydroxyl group is then converted to a good leaving group (e.g., a mesylate) and displaced with sodium azide via an Sₙ2 reaction to yield the final azide-functionalized core.

Workflow Diagram:

protocol1_workflow cluster_step1 Step 1: Sulfonylation cluster_step2 Step 2: Azidation A Piperidin-4-ol C {1-(Phenylsulfonyl)piperidin-4-ol | Product 1} A->C Base (e.g., Et3N) DCM, 0°C to RT B Benzenesulfonyl Chloride B->C Base (e.g., Et3N) DCM, 0°C to RT D Product 1 E {4-Azido-1-(phenylsulfonyl)piperidine | Final Product} D->E 1. MsCl, Et3N 2. NaN3, DMF

Caption: Workflow for synthesizing an azide-functionalized piperidine sulfonamide.

Step-by-Step Methodology:

  • Sulfonylation:

    • Dissolve piperidin-4-ol (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

    • Cool the mixture to 0°C in an ice bath.

    • Add a solution of benzenesulfonyl chloride (1.1 eq) in DCM dropwise over 30 minutes.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor reaction completion by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction with water and extract the organic layer. Wash the organic phase sequentially with 1M HCl, saturated NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product, 1-(phenylsulfonyl)piperidin-4-ol, by flash column chromatography (e.g., using a silica gel stationary phase and an ethyl acetate/hexane mobile phase).

  • Azidation:

    • Dissolve the purified alcohol from the previous step (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM and cool to 0°C.

    • Add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Stir at 0°C for 2 hours.

    • Wash the reaction mixture with cold water and brine, then dry over Na₂SO₄. Concentrate in vacuo to obtain the crude mesylate. Caution: Mesylates can be unstable; proceed immediately to the next step.

    • Dissolve the crude mesylate in dimethylformamide (DMF). Add sodium azide (NaN₃, 3.0 eq).

    • Heat the reaction mixture to 60-80°C and stir for 4-6 hours until the starting material is consumed (monitor by TLC).

    • Cool to room temperature, dilute with water, and extract with ethyl acetate.

    • Wash the combined organic layers thoroughly with water and brine to remove DMF.

    • Dry, concentrate, and purify by flash column chromatography to yield the final product, 4-azido-1-(phenylsulfonyl)piperidine.

    • Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Chapter 3: Application Protocols for Functionalization

With the click-ready scaffolds in hand, we can now proceed to the conjugation reactions. The choice between CuAAC and SPAAC is dictated entirely by the final application.[15][17]

Protocol 2: CuAAC for High-Throughput Library Synthesis

This protocol details the parallel synthesis of a small library by reacting the azide-functionalized piperidine sulfonamide with a selection of terminal alkynes.

Principle: The reaction relies on the in situ generation of the active Cu(I) catalyst from the reduction of Copper(II) sulfate (CuSO₄) by sodium ascorbate.[18] A stabilizing ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is used to enhance reaction efficiency and protect sensitive molecules from oxidative damage.[18][19][21]

Reaction Diagram:

Caption: General scheme for CuAAC functionalization of a piperidine sulfonamide.

Step-by-Step Methodology (for a single reaction in a 96-well plate format):

  • Prepare Stock Solutions:

    • Azide Core: 10 mM solution of 4-azido-1-(phenylsulfonyl)piperidine in DMSO.

    • Alkyne Fragments: 12 mM solutions of various alkyne-containing fragments in DMSO.

    • Catalyst/Ligand: 20 mM CuSO₄ and 100 mM THPTA in water. Premix 1:2 (CuSO₄:THPTA) and let stand for 5 minutes.[18]

    • Reducing Agent: 300 mM sodium ascorbate in water (prepare fresh).

  • Reaction Assembly:

    • To a well of a 96-well plate, add 10 µL of the 10 mM Azide Core stock solution (0.1 µmol, 1.0 eq).

    • Add 10 µL of a 12 mM Alkyne Fragment stock solution (0.12 µmol, 1.2 eq).

    • Add 20 µL of a 1:1 mixture of t-butanol and water as the reaction solvent.

    • Add 5 µL of the premixed CuSO₄/THPTA solution.

    • To initiate the reaction, add 5 µL of the freshly prepared sodium ascorbate solution.[18]

  • Incubation and Analysis:

    • Seal the plate and shake at room temperature for 2-4 hours.

    • Monitor the reaction progress by LC-MS analysis of a small aliquot from a control well.

    • Upon completion, the crude reaction mixtures can be directly submitted for biological screening or purified.

  • Purification:

    • For purification, the reaction mixture can be diluted and subjected to preparative HPLC.

    • Alternatively, specialized scavenger resins can be used to remove the copper catalyst and excess reagents, which is amenable to high-throughput workflows.[22][23]

Table 2: Reagent Stoichiometry and Final Concentrations for Protocol 2

ReagentStock Conc.Volume (µL)Moles (µmol)Final Conc. (mM)
Azide Core10 mM100.1 (1.0 eq)2.0
Alkyne Fragment12 mM100.12 (1.2 eq)2.4
CuSO₄20 mM2.5 (in mix)0.05 (0.5 eq)1.0
THPTA100 mM2.5 (in mix)0.25 (2.5 eq)5.0
Sodium Ascorbate300 mM51.5 (15 eq)30.0
Solvent (tBuOH/H₂O)-20--
Total Volume -50 --
Protocol 3: SPAAC for Site-Specific Bioconjugation

This protocol describes conjugating an alkyne-functionalized piperidine sulfonamide to an azide-modified biomolecule (e.g., a protein or cell surface).

Principle: This reaction is driven by the release of ring strain from a cyclooctyne, such as Dibenzocyclooctyne (DBCO), when it reacts with an azide.[][24] The reaction is completely bioorthogonal and requires no exogenous catalysts, making it ideal for modifying sensitive biological targets.[10][17]

Workflow Diagram:

spaac_workflow A Synthesize Alkyne-Piperidine (e.g., Piperidine-SO2-DBCO) C Incubate Alkyne-Piperidine with Labeled Target A->C B Metabolically Label Target (e.g., Cells with Ac4ManNAz) B->C D Wash to Remove Excess Reagent C->D E Analyze Conjugation (e.g., Flow Cytometry, Microscopy) D->E

Caption: Workflow for SPAAC-mediated bioconjugation.

Step-by-Step Methodology (Labeling of Azide-Modified Cells):

  • Preparation of Reagents:

    • Synthesize or procure a piperidine sulfonamide functionalized with a strained alkyne (e.g., a DBCO derivative). This requires a separate synthetic route analogous to Protocol 1, but using a DBCO-amine or similar precursor.

    • Prepare a 10 mM stock solution of the DBCO-piperidine sulfonamide in a biocompatible solvent like DMSO.

    • Culture cells and metabolically label them to express azide groups on their surface glycans (e.g., by incubating with an azide-sugar like Ac₄ManNAz for 48 hours).[17][20]

  • Labeling Reaction:

    • Harvest the azide-labeled cells and wash them twice with phosphate-buffered saline (PBS) to remove any un-incorporated azide-sugar.

    • Resuspend the cells in fresh, serum-free media or PBS.

    • Add the DBCO-piperidine sulfonamide stock solution to the cell suspension to achieve a final concentration typically in the range of 10-100 µM. Note: The optimal concentration should be determined empirically.

    • Incubate the cells at 37°C for 30-90 minutes. The reaction is often rapid.

  • Washing and Analysis:

    • After incubation, pellet the cells by centrifugation.

    • Remove the supernatant and wash the cell pellet 2-3 times with PBS containing 1% Bovine Serum Albumin (BSA) to remove any unreacted DBCO-piperidine sulfonamide.

    • The cells are now functionalized. The success of the conjugation can be analyzed by a downstream method appropriate for the 'R' group on the sulfonamide. For example, if the sulfonamide was designed as a fluorescent probe, analysis would be by flow cytometry or fluorescence microscopy.

Chapter 4: Troubleshooting and Best Practices

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Yield (CuAAC) Oxidized/inactive copper catalyst.Prepare sodium ascorbate solution fresh. Ensure an inert atmosphere if using Cu(I) salts directly. Use a stabilizing ligand like THPTA or TBTA.[18]
Poor solubility of reagents.Adjust the co-solvent system (e.g., increase the ratio of DMSO or t-butanol to water).
Side Reactions (CuAAC) Alkyne dimerization.This can occur with some alkynes. Try lowering the copper concentration or using a more strongly coordinating ligand.
Degradation of biomolecule.Copper can cause oxidative damage.[21] Ensure a sufficient excess of ligand (e.g., 5 equivalents relative to copper) is used to chelate the metal and protect the target.[19]
Slow Reaction (SPAAC) Low reactivity of strained alkyne.Use a more reactive cyclooctyne derivative if kinetics are too slow.[20]
Steric hindrance.Ensure the azide and alkyne moieties are attached via linkers of sufficient length to allow them to approach each other, especially on large biomolecules.[24]
High Background (SPAAC) Non-specific binding of the alkyne probe.Increase the number of washing steps. Include a blocking agent like BSA in wash buffers. Optimize the probe concentration to the lowest effective level.

Conclusion and Future Perspectives

The fusion of piperidine sulfonamide scaffolds with the precision of click chemistry offers a powerful and versatile platform for modern drug discovery. The CuAAC reaction provides an unparalleled engine for generating diverse chemical libraries for high-throughput screening, enabling the rapid exploration of structure-activity relationships.[12][14] In parallel, the metal-free SPAAC reaction opens the door to sophisticated biological applications, allowing these valuable scaffolds to be conjugated to proteins, cells, and other biological entities for targeted therapy and diagnostics.[8][17]

As synthetic methodologies continue to advance, we anticipate the development of novel piperidine cores with multiple, orthogonally-addressable click handles. This would allow for the creation of multifunctional conjugates—molecules that can simultaneously carry a therapeutic payload, a targeting moiety, and an imaging agent—all built upon the robust and privileged piperidine sulfonamide framework.

References

  • BOC Sciences. (n.d.).
  • Creative Biolabs. (n.d.). Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).
  • Research and Reviews. (2024, March 29).
  • Surana, K.R., et al. (2024, November 8). A Recent Concept of Importance: Click Chemistry. Progress in Chemical and Biochemical Research.
  • Fletcher, S., & Hamilton, A. D. (2019, August 15). Recent applications of click chemistry in drug discovery. PubMed.
  • van Geel, R., et al. (n.d.). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC)
  • Slideshare. (n.d.). Applications of click chemistry in drug discovery.
  • Al-Gharabli, S. I., et al. (n.d.). Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. Organic & Biomolecular Chemistry (RSC Publishing).
  • Kang, S. M., et al. (2025, November 7). Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC)
  • J&K Scientific. (2021, October 4).
  • ResearchGate. (2025, August 4). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling.
  • Interchim. (n.d.).
  • Wang, M., et al. (2023, March 20). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. PMC.
  • Labinsights. (2024, October 22). A Comprehensive Guide to Click Chemistry Reaction.
  • Angeli, A., et al. (2022, August 23). Synthesis of Sulfonamides Incorporating Piperidinyl-Hydrazidoureido and Piperidinyl-Hydrazidothioureido Moieties and Their Carbonic Anhydrase I, II, IX and XII Inhibitory Activity. MDPI.
  • NIH. (n.d.). Design and Synthesis of Piperazine Sulfonamide Cores Leading to Highly Potent HIV-1 Protease Inhibitors.
  • MDPI. (n.d.).
  • BroadPharm. (2022, January 18). Protocol for Azide-Alkyne Click Chemistry.
  • ACS Publications. (2008, June 26). Piperazine Sulfonamides as Potent, Selective, and Orally Available 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors with Efficacy in the Rat Cortisone-Induced Hyperinsulinemia Model.
  • ACS Publications. (2024, December 27). Click Chemistry Methodology: The Novel Paintbrush of Drug Design.
  • Jena Bioscience. (2011, December 15). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology.
  • White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
  • Gauthier, M. A., & Klok, H. A. (n.d.). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. PMC.
  • Savelyeva, E. A., et al. (2022, December 21). Sulfonamides with Heterocyclic Periphery as Antiviral Agents. MDPI.
  • ACS Publications. (2024, March 15). High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers.
  • Med Chem 101. (n.d.). Click Chemistry.
  • PMC. (n.d.).
  • FUJIFILM Wako Chemicals. (n.d.).
  • PMC. (n.d.). “Click, Click, Cyclize”: A DOS Approach to Sultams Utilizing Vinyl Sulfonamide Linchpins.
  • ResearchGate. (n.d.).
  • PubMed. (2020, April 1).
  • AAT Bioquest. (2024, April 10). What are the characteristics of click chemistry reaction?.
  • Benchchem. (n.d.).

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing side reactions during deprotection of Boc-amino piperidines

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for the deprotection of Boc-amino piperidines. As a Senior Application Scientist, I understand the nuances a...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the deprotection of Boc-amino piperidines. As a Senior Application Scientist, I understand the nuances and challenges that can arise during this seemingly straightforward transformation. This guide is designed to provide you with in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate potential pitfalls and achieve clean, efficient deprotection of your target molecules.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section addresses common problems encountered during the deprotection of Boc-amino piperidines, offering insights into their causes and providing actionable solutions.

Issue 1: Incomplete Deprotection

Symptom: You observe a significant amount of starting material remaining in your reaction mixture, as indicated by TLC, LC-MS, or NMR analysis.

Possible Causes & Solutions:

Cause Recommended Solution(s)
Insufficient Acid Strength/Concentration The cleavage of the Boc group is an acid-catalyzed process.[1] If the acid is too weak or its concentration is too low, the reaction may not proceed to completion.[1] Increase the acid concentration (e.g., from 20% to 50% TFA in DCM) or switch to a stronger acid system like 4M HCl in 1,4-dioxane.[1][2]
Inadequate Reaction Time or Temperature Deprotection is a kinetic process; therefore, insufficient reaction time or low temperatures can lead to an incomplete reaction.[1] Extend the reaction time and continue to monitor its progress.[1][3] Gentle warming can also be effective, but exercise caution if your molecule contains other temperature-sensitive functional groups.[1][3]
Steric Hindrance A sterically hindered Boc-protected amine can be less accessible to the acidic reagent, slowing down the cleavage reaction.[1][2] In such cases, longer reaction times or stronger acidic conditions may be necessary.
Poor Solubility If the substrate is not fully dissolved, the reaction will be slow and incomplete.[2] Ensure your substrate is fully soluble in the chosen solvent system.[1] You may need to explore alternative solvents or co-solvents.

Experimental Protocol: Standard Deprotection using TFA/DCM [3]

  • Dissolve the Boc-protected piperidine (1 equivalent) in Dichloromethane (DCM).

  • Cool the solution to 0°C in an ice bath.

  • Add Trifluoroacetic acid (TFA) (typically 5-10 equivalents, or a 1:1 v/v mixture of DCM:TFA).

  • Stir the reaction at 0°C for 30 minutes, then allow it to warm to room temperature.

  • Monitor the reaction by TLC until the starting material is consumed (typically 1-2 hours).

  • Remove the solvent and excess TFA in vacuo. Co-evaporation with a solvent like toluene can help remove residual TFA.[1][3]

Issue 2: Observation of a Byproduct with a Mass Increase of +56 amu

Symptom: Your mass spectrometry analysis shows a significant peak corresponding to the starting material's mass plus 56 atomic mass units.

Cause: This byproduct is likely due to the tert-butylation of a nucleophilic site on your molecule.[2] The deprotection process generates a reactive tert-butyl cation (t-Bu⁺), which can alkylate electron-rich functional groups.[2][4][5][6]

Solutions:

  • Use of Scavengers: The most effective way to prevent tert-butylation is to add a "scavenger" to the reaction mixture.[2][4] Scavengers are compounds that are more reactive towards the tert-butyl cation than your substrate, effectively trapping it.[2]

Common Scavengers for Boc Deprotection Typical Concentration (v/v) Notes
Triisopropylsilane (TIS) 2.5 - 5%A very effective carbocation scavenger that reduces the tert-butyl cation to isobutane.[4]
Water 2.5 - 5%Acts as a proton source and can quench the tert-butyl cation.[4]
Thioanisole 1 - 5%Often used to protect methionine from tert-butylation, but should be avoided if your molecule contains tryptophan.[2]

Workflow for Troubleshooting Side Reactions

start Side Reaction Observed check_mass Mass increase of +56 amu? start->check_mass tert_butylation Probable tert-butylation check_mass->tert_butylation Yes other_side_reaction Other side reaction observed check_mass->other_side_reaction No add_scavenger Add scavenger (e.g., TIS) tert_butylation->add_scavenger purify Purify product add_scavenger->purify acylation N-acylation from solvent/reagent? other_side_reaction->acylation change_conditions Change solvent or deprotection reagent acylation->change_conditions Yes change_conditions->purify

Caption: Troubleshooting workflow for side reactions.

Issue 3: Intramolecular N-Acylation or Cyclization

Symptom: Formation of an unexpected cyclic byproduct, often observed when the piperidine derivative contains a nearby ester or other electrophilic group.

Cause: The newly deprotected and highly nucleophilic piperidine nitrogen can attack an intramolecular electrophile, leading to cyclization. This is a form of N-acylation.[7]

Solutions:

  • Orthogonal Protection Strategy: If possible, protect the reactive functional group with a group that is stable to the Boc deprotection conditions.[8][9] This is a core principle of complex molecule synthesis.[9] For example, use a protecting group that is removed under basic or hydrogenolysis conditions if you are using acidic conditions for Boc removal.

  • Milder Deprotection Conditions: Strong acids can sometimes promote these side reactions. Consider using a milder deprotection method.

Experimental Protocol: Mild Deprotection using Oxalyl Chloride/Methanol [3][10]

  • Dissolve the Boc-protected substrate (1 equivalent) in Methanol (MeOH).

  • Add oxalyl chloride (3 equivalents) dropwise to the solution at room temperature.

  • Stir the reaction for 1-4 hours, monitoring by TLC.

  • Upon completion, remove the solvent in vacuo and proceed with purification.

This method generates HCl in situ and has been reported as a mild and efficient for deprotecting a wide range of N-Boc protected amines.[10][11]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of TFA-mediated Boc deprotection?

A1: The deprotection proceeds via an acid-catalyzed mechanism.[4] First, the carbonyl oxygen of the Boc group is protonated by TFA. This is followed by the cleavage of the tert-butyl-oxygen bond, which generates a stable tert-butyl cation and a carbamic acid intermediate. This carbamic acid is unstable and readily decarboxylates to give the free amine and carbon dioxide.[4][12][13] The liberated amine is then protonated by the excess TFA to form the trifluoroacetate salt.[4][12]

Mechanism of TFA-Mediated Boc Deprotection

Boc_Amine Boc-Protected Amine Protonated_Boc Protonated Boc Group Boc_Amine->Protonated_Boc + TFA Carbamic_Acid Carbamic Acid Intermediate Protonated_Boc->Carbamic_Acid - tert-Butyl Cation tBu_Cation tert-Butyl Cation Protonated_Boc->tBu_Cation Free_Amine Free Amine (TFA Salt) Carbamic_Acid->Free_Amine - CO₂ CO2 CO₂ Carbamic_Acid->CO2

Caption: Mechanism of TFA-mediated Boc deprotection.

Q2: Are there greener alternatives to chlorinated solvents like DCM for Boc deprotection?

A2: Yes, there is a growing emphasis on replacing solvents like dichloromethane (DCM) and 1,4-dioxane due to environmental and safety concerns.[6][14] Ethers such as THF and 2-MeTHF are increasingly being used as replacements for 1,4-dioxane.[14] Additionally, methods using deep eutectic solvents (DES), such as choline chloride/p-toluenesulfonic acid, have been developed as environmentally benign alternatives.[15] Solvent-free methods involving the ex situ generation of hydrogen chloride gas have also been reported.[16]

Q3: How can I effectively monitor the progress of my deprotection reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction.[3] The deprotected amine product will have a different Rf value compared to the Boc-protected starting material. Staining the TLC plate with ninhydrin is highly effective, as it produces a characteristic color (usually purple) with the newly formed primary or secondary amine.[3] LC-MS and NMR spectroscopy can also be used for more quantitative monitoring.[1][3]

Q4: My molecule contains other acid-sensitive groups. What are my options for selective Boc deprotection?

A4: When dealing with substrates that have other acid-labile groups (e.g., t-butyl esters, acetals), standard strong acid conditions can be problematic.[3] In these cases, an orthogonal protection strategy is crucial.[8] Consider using protecting groups for other functionalities that are stable to acid but can be removed under different conditions (e.g., base-labile Fmoc group, or groups removed by hydrogenolysis like Cbz).[17] Alternatively, milder deprotection methods for the Boc group can be employed:

  • Oxalyl Chloride in Methanol: As described earlier, this is a mild method for N-Boc deprotection.[3][10]

  • Lewis Acids: Reagents like Zinc Bromide (ZnBr₂) can selectively deprotect Boc groups, although reaction times may be longer.[2][13]

  • Thermal Deprotection: In some cases, thermal deprotection in continuous flow has been shown to be effective.[18]

Decision Tree for Protecting Acid-Sensitive Groups

start Molecule has other acid-sensitive groups? orthogonal_protection Employ orthogonal protection strategy start->orthogonal_protection Yes milder_deprotection Use milder Boc deprotection method start->milder_deprotection Alternatively lewis_acid Lewis Acid (e.g., ZnBr₂) milder_deprotection->lewis_acid oxalyl_chloride Oxalyl Chloride/MeOH milder_deprotection->oxalyl_chloride thermal Thermal Deprotection milder_deprotection->thermal

Caption: Decision tree for protecting acid-sensitive groups.

Q5: What are the safety precautions I should take when working with TFA?

A5: Trifluoroacetic acid (TFA) is a strong, corrosive acid. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[4] Avoid inhaling vapors and prevent contact with skin and eyes. In case of contact, flush the affected area immediately with copious amounts of water.[4]

References

  • Boc Deprotection Mechanism - TFA - Common Organic Chemistry. (n.d.). Retrieved from [Link]

  • BOC Protection and Deprotection - J&K Scientific LLC. (2021, February 8). Retrieved from [Link]

  • BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, February 8). Retrieved from [Link]

  • BOC deprotection - Hebei Boze Chemical Co.,Ltd. (2023, July 4). Retrieved from [Link]

  • An Orthogonal Protection Strategy for the Synthesis of 2-Substituted Piperazines. (2025, August 7). Retrieved from [Link]

  • Specific solvent issues with BOC deprotection. (n.d.). Retrieved from [Link]

  • A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection - MDPI. (2022, November 19). Retrieved from [Link]

  • Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. (2024, February 27). Retrieved from [Link]

  • Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2023, November 22). Retrieved from [Link]

  • Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (2020, June 23). Retrieved from [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. (n.d.). Retrieved from [Link]

  • TFA‐mediated N‐Boc deprotection/intramolecular N‐acylation reaction of oxoindole‐derived α‐aryl‐β‐amino acids. - ResearchGate. (n.d.). Retrieved from [Link]

  • Orthogonal Electrochemical Amine Deprotection: Towards Sustainable Strategies for Peptide Synthesis - ChemRxiv. (n.d.). Retrieved from [Link]

  • Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC. (n.d.). Retrieved from [Link]

  • Fmoc vs Boc: Choosing the Right Amino Acid Derivative for Your Peptide Synthesis. (n.d.). Retrieved from [Link]

  • N-Terminal Deprotection; Boc removal; Fmoc removal: DBU Fmoc deprotectioon | AAPPTec - Peptides. (n.d.). Retrieved from [Link]

  • Alternative to Piperidine in Fmoc Solid-Phase Synthesis | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]

  • General Procedures for the Lithiation/Trapping of N-Boc Piperazines - ResearchGate. (n.d.). Retrieved from [Link]

  • Methods for Removing the Fmoc Group. (n.d.). Retrieved from [Link]

  • Boc Protecting Group: N-Boc Protection & Deprotection Mechanism – - Total Synthesis. (2024, January 2). Retrieved from [Link]

  • Solvent-Free N-Boc Deprotection by Ex Situ Generation of Hydrogen Chloride Gas - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

  • Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow | Organic Process Research & Development - ACS Publications. (2024, April 25). Retrieved from [Link]

  • (PDF) N-Acylation in Combinatorial Chemistry - ResearchGate. (2025, August 7). Retrieved from [Link]

  • Stereochemical Course of Deprotonation-Acylation of N-Boc- and N-Carbamoyl-2-cyano-6-methylpiperidines | The Journal of Organic Chemistry - ACS Publications. (2015, October 12). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in the Sulfonylation of 4-Aminopiperidine

Introduction Welcome to the technical support center for the sulfonylation of 4-aminopiperidine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support center for the sulfonylation of 4-aminopiperidine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this important transformation. The formation of a sulfonamide bond with the 4-aminopiperidine scaffold is a common step in the synthesis of a wide array of biologically active molecules. However, the inherent steric bulk surrounding the amino group can often lead to sluggish reactions, low yields, and the formation of unwanted byproducts.

This resource provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the specific challenges posed by steric hindrance in this reaction. Our goal is to equip you with the knowledge and practical strategies to optimize your synthetic outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the sulfonylation of 4-aminopiperidine, offering explanations grounded in chemical principles and actionable solutions.

Q1: My sulfonylation reaction is extremely slow or fails to proceed to completion. What are the likely causes and how can I fix this?

Probable Cause: The primary culprit for a sluggish or incomplete reaction is often steric hindrance. The piperidine ring can adopt a chair conformation where the amino group may be in a more sterically crowded equatorial or axial position. This, combined with a bulky sulfonyl chloride, can significantly raise the activation energy of the reaction.[1][2]

Solutions:

  • Increase Reaction Temperature: Providing more thermal energy can help the reacting molecules overcome the steric barrier.[1] Consider a stepwise increase in temperature, monitoring for any potential product degradation.

  • Employ a More Reactive Sulfonylating Agent: If using a sterically demanding sulfonyl chloride (e.g., one with ortho-substituents), consider switching to a less hindered alternative if the project scope allows.

  • Optimize Your Base: A bulky, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,4,6-collidine is often a good first choice.[3] However, in some cases, a smaller base like pyridine might be beneficial, though it can sometimes act as a nucleophilic catalyst.[4]

  • Utilize a Catalyst: The addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can dramatically accelerate the reaction.[5][6][7] DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonyl-DMAP intermediate that is more susceptible to attack by the hindered amine.[5]

Q2: I'm observing a low yield of my desired sulfonamide, even when the starting material is consumed. What's happening?

Probable Cause: Low isolated yields can stem from several issues beyond an incomplete reaction.

Solutions:

  • Product Solubility: Your sulfonamide product may have some solubility in the aqueous layer during workup, especially if it contains polar functional groups.[8][9] To mitigate this, saturate the aqueous layer with brine (NaCl) before extraction to decrease the polarity of the aqueous phase.[8] Always check the aqueous layer by TLC or LC-MS to ensure you are not discarding your product.[9]

  • Reagent Instability: Sulfonyl chlorides are sensitive to moisture and can hydrolyze to the corresponding sulfonic acid.[8][10] Ensure you are using a fresh or properly stored reagent and anhydrous reaction conditions.

  • Di-sulfonylation (if the piperidine nitrogen is unprotected): If you are working with 4-aminopiperidine where the piperidine nitrogen is a secondary amine, you may be forming a di-sulfonylated byproduct. This is less common with hindered amines but can occur with an excess of the sulfonylating agent or a strong base.[4] To avoid this, use a controlled amount of the sulfonyl chloride (1.0-1.1 equivalents) and add it slowly at a low temperature.[8]

Q3: My reaction is messy, with multiple byproducts that are difficult to separate. How can I improve the reaction's selectivity?

Probable Cause: The formation of multiple products often points to side reactions or degradation.

Solutions:

  • Protecting Groups: The most robust strategy to ensure clean mono-sulfonylation at the 4-amino position is to protect the piperidine nitrogen. The tert-butyloxycarbonyl (Boc) group is a common and effective choice.[11][12][13] This prevents any reaction at the piperidine nitrogen and simplifies the reaction profile. The Boc group can be removed later under acidic conditions.[11]

  • Alternative Sulfonylating Strategies: For particularly challenging substrates, consider alternative methods that avoid the use of highly reactive sulfonyl chlorides.

    • The Mitsunobu Reaction: This reaction allows for the coupling of a sulfonamide with an alcohol.[14][15][16] While this requires a different synthetic route (converting the amine to an alcohol), it can be a powerful tool for forming the desired C-N bond under milder conditions.[14][17]

    • Copper-Catalyzed Sulfonylation: In some cases, copper-catalyzed reactions using reagents like thiosulfonates can be effective and offer different selectivity.[4][18]

Frequently Asked Questions (FAQs)

  • What is the role of DMAP in sulfonylation reactions? 4-(Dimethylamino)pyridine (DMAP) acts as a highly efficient nucleophilic catalyst.[6][19] It reacts with the sulfonyl chloride to form a reactive N-sulfonylpyridinium salt.[5] This intermediate is much more electrophilic than the sulfonyl chloride itself, making it more susceptible to attack by a sterically hindered nucleophile like 4-aminopiperidine.[5] DFT calculations have shown that the energy barrier for the formation of the sulfonyl-DMAP intermediate is significantly lower than with other pyridine-type bases like collidine.[5]

  • How do I choose the right sulfonyl chloride? The choice of sulfonyl chloride is often dictated by the target molecule. However, if you have flexibility, consider that sterically hindered sulfonyl chlorides, such as 2-mesitylenesulfonyl chloride, will exacerbate the challenges of reacting with a hindered amine.[20][21] Less hindered sulfonyl chlorides, like p-toluenesulfonyl chloride, are generally more reactive.

  • What is the best way to monitor the progress of my reaction? Thin-layer chromatography (TLC) and liquid chromatography-mass spectrometry (LC-MS) are the most common and effective methods for monitoring the reaction.[8] It is crucial to track the consumption of the limiting reagent (usually the 4-aminopiperidine derivative) and the appearance of the product.

Experimental Protocols

Protocol 1: Standard Sulfonylation of Boc-Protected 4-Aminopiperidine

This protocol is a good starting point for the sulfonylation of 4-aminopiperidine, utilizing a Boc protecting group to prevent side reactions at the piperidine nitrogen.

Materials:

  • 1-Boc-4-aminopiperidine (1.0 eq)

  • Sulfonyl chloride (e.g., benzenesulfonyl chloride) (1.1 eq)[11]

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (1.5 eq)[8]

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous NH₄Cl solution

Procedure:

  • To a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 1-Boc-4-aminopiperidine in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add the base (Et₃N or DIPEA) to the solution and stir for 5 minutes.[8]

  • In a separate container, dissolve the sulfonyl chloride in a minimal amount of anhydrous DCM.

  • Add the sulfonyl chloride solution dropwise to the stirred amine solution over 10-15 minutes.[8]

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature.

  • Monitor the reaction progress by TLC until the starting amine is consumed (typically 2-12 hours).[8]

  • Once complete, cool the mixture back to 0 °C and quench by the slow addition of a saturated aqueous solution of NH₄Cl.[8]

  • Separate the organic layer and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.[8]

Protocol 2: DMAP-Catalyzed Sulfonylation for Hindered Systems

This modified protocol incorporates DMAP to accelerate the reaction with sterically challenging substrates.

Materials:

  • 1-Boc-4-aminopiperidine (1.0 eq)

  • Sterically hindered sulfonyl chloride (e.g., 2-mesitylenesulfonyl chloride) (1.1 eq)

  • Pyridine (1.5 eq)

  • 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)[1]

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • To a dry, round-bottom flask under an inert atmosphere, add 1-Boc-4-aminopiperidine, anhydrous DCM, and a catalytic amount of DMAP.[1]

  • Add pyridine to the mixture and stir at room temperature for 10 minutes.[1]

  • Cool the solution to 0 °C.

  • Slowly add the sterically hindered sulfonyl chloride to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

  • Follow the work-up and purification steps as described in Protocol 1.

Data Summary

ParameterStandard ProtocolDMAP-Catalyzed ProtocolRationale
Catalyst None0.1 eq DMAPDMAP significantly accelerates reactions with hindered substrates by forming a highly reactive intermediate.[5][6]
Base Et₃N or DIPEAPyridineA less hindered base like pyridine may be preferable in combination with DMAP to minimize overall steric congestion.[4]
Typical Reaction Time 2-12 hours1-6 hoursThe catalytic cycle with DMAP provides a lower energy pathway, leading to faster reaction rates.[5]
Suitable Substrates Less hindered sulfonyl chloridesSterically demanding sulfonyl chlorides and/or aminesThis protocol is specifically designed to overcome the high activation energy associated with sterically hindered reactants.[1]

Visualizing the Challenge and Solution

The following diagram illustrates the core problem of steric hindrance and the catalytic solution provided by DMAP.

G cluster_0 Standard Sulfonylation (Hindered) cluster_1 DMAP-Catalyzed Sulfonylation amine 4-Aminopiperidine (Sterically Hindered) transition_state High Energy Transition State amine->transition_state Slow Attack sulfonyl_chloride Sulfonyl Chloride sulfonyl_chloride->transition_state product Sulfonamide (Slow Formation) transition_state->product dmap DMAP Catalyst dmap_intermediate Reactive N-Sulfonyl-DMAP Intermediate dmap->dmap_intermediate sulfonyl_chloride_cat Sulfonyl Chloride sulfonyl_chloride_cat->dmap_intermediate Fast product_cat Sulfonamide (Fast Formation) dmap_intermediate->product_cat Fast Attack amine_cat 4-Aminopiperidine amine_cat->product_cat

Caption: Overcoming steric hindrance with DMAP catalysis.

References

  • Benchchem. (n.d.). Technical Support Center: Sulfonylation Reactions.
  • Benchchem. (n.d.). Optimizing reaction conditions for sulfonylation.
  • Cohen, R., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 838-845.
  • Henry, J. R., et al. (1989). Mitsunobu reactions of n-alkyl and n-acyl sulfonamides-an efficient route to protected amines. Tetrahedron Letters, 30(42), 5709-5712.
  • ResearchGate. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support.
  • Benchchem. (n.d.). Technical Support Center: Sulfonylation of Primary Amines.
  • RSC Publishing. (2025). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine.
  • Benchchem. (n.d.). Application Note: A Detailed Protocol for the Sulfonation of 4-Aminopyridine.
  • Fukuyama, T., Jow, C.-K., & Cheung, M. (1995). A reliable and easy method for synthesis of nitrogen-containing compounds: Ns-strategy and with high-activity trityl. Tetrahedron Letters, 36(36), 6373-6374.
  • Parenti, M. D., et al. (2021). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. ACS Infectious Diseases, 7(10), 2895-2907.
  • Khan, I., & Ali, A. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(15), 4945.
  • Google Patents. (n.d.). US7115634B2 - 4-aminopiperidine and their use as a medicine.
  • ResearchGate. (n.d.). Dmap-Catalyzed Synthesis of Novel Pyrrolo[2,3-D]Pyrimidine Derivatives Bearing an Aromatic Sulfonamide Moiety.
  • Organic Chemistry Portal. (n.d.). Protective Groups.
  • Movassaghi, M., & Hunt, D. K. (2008). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. Organic Letters, 10(19), 4247-4250.
  • University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.
  • Chem-Impex. (n.d.). 2-Mesitylenesulfonyl chloride.
  • Cohen, R., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. Beilstein Journal of Organic Chemistry, 13, 838-845.
  • PubChem. (n.d.). 2-Mesitylenesulfonyl chloride.
  • Fiori, K. W., Puchlopek, A. L. A., & Miller, S. J. (2009). Enantioselective sulfonylation reactions mediated by a tetrapeptide catalyst. Nature Chemistry, 1(8), 630-634.
  • Aggarwal, V. K., et al. (2011). Sulfinamides as Highly Effective Amine Protecting Groups and Their Use in the Conversion of Amino Alcohols into Morpholines. European Journal of Organic Chemistry, 2011(17), 3156-3164.
  • Organic Chemistry Explained. (2020, May 18). 26.04 Protecting Groups for Amines: Sulfonamides [Video]. YouTube.
  • Le, C., et al. (2018). Amine‐Catalyzed Copper‐Mediated C−H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group. Angewandte Chemie International Edition, 57(30), 9449-9453.
  • Benchchem. (n.d.). Impact of steric hindrance on 2,4-Dichlorobenzenesulfonyl chloride reactivity.
  • Benchchem. (n.d.). Technical Support Center: Alternative Coupling Reagents for Sterically Hindered N-Methyl Amines.
  • Albericio, F., & Subirós-Funosas, R. (2013). Amino Acid-Protecting Groups. Chemical Reviews, 113(1), 809-847.
  • Sigma-Aldrich. (n.d.). 2-Mesitylenesulfonyl chloride.
  • Chemithon. (n.d.). Sulfonation and Sulfation Processes.
  • Labarthe, E., et al. (2013). A New Strategy for the Preparation of N-Aminopiperidine Using Hydroxylamine-O-Sulfonic Acid: Synthesis, Kinetic Modelling, Phase Equilibria, Extraction and Processes. Advances in Chemical Engineering and Science, 3(2), 157-163.
  • ResearchGate. (2019). How to overcome Steric Hindrance?.
  • Parenti, M. D., et al. (2022). Discovery of the 4-aminopiperidine-based compound EM127 for the site-specific covalent inhibition of SMYD3. European Journal of Medicinal Chemistry, 243, 114683.
  • ResearchGate. (n.d.). Protecting Groups in Peptide Synthesis.
  • Benchchem. (n.d.). Technical Support Center: Managing Steric Hindrance in Peptide Synthesis.
  • Cytec Industries. (2019). Hindered Benzoates The Forgotten Alternative to Hindered Amine Light Stabilizers and Known Synergisms.
  • The Good Scents Company. (n.d.). 2-mesitylene sulfonyl chloride.
  • Islam, A. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-213.
  • OAE Publishing Inc. (2024). Asymmetric [4+2] annulation of N-sulfonyl ketimines: access to N-heterocycles bearing 1,3-nonadjacent stereocenters with a quaternary carbon center.
  • Vedejs, E., & Kongkittingam, C. (2000). Solution-phase synthesis of a hindered N-methylated tetrapeptide using Bts-protected amino acid chlorides: efficient coupling and methylation steps allow purification by extraction. The Journal of Organic Chemistry, 65(8), 2309-2318.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Iodo- vs. Bromo-Benzenesulfonyl Piperidines in Cross-Coupling

Topic: Comparative Reactivity of Iodo- vs. Bromo-Benzenesulfonyl Piperidines Content Type: Technical Comparison Guide Audience: Medicinal Chemists and Process Development Scientists Executive Summary In the optimization...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Reactivity of Iodo- vs. Bromo-Benzenesulfonyl Piperidines Content Type: Technical Comparison Guide Audience: Medicinal Chemists and Process Development Scientists

Executive Summary

In the optimization of pharmacophores targeting GPCRs (e.g., 5-HT6 antagonists) or enzyme inhibitors (e.g., hydroxysteroid dehydrogenases), the benzenesulfonyl piperidine scaffold is a privileged structure. When functionalizing this scaffold via Palladium-catalyzed cross-coupling, the choice between the Iodo- and Bromo- congeners is often treated as trivial. It is not.

While the Iodo-variant offers superior kinetics in oxidative addition, it introduces instability and homocoupling risks that can complicate scale-up. The Bromo-variant, while kinetically slower, offers a robust stability profile that often outweighs the need for more active catalytic systems. This guide provides a data-driven analysis to assist in substrate selection.

Mechanistic Foundation: The Kinetics of Oxidative Addition

The primary differentiator between these two substrates is the Bond Dissociation Energy (BDE) of the Carbon-Halogen bond, which dictates the rate of oxidative addition—typically the turnover-limiting step in Pd-catalyzed cycles for electron-neutral or electron-rich systems.[1][2]

However, the sulfonyl group (


) is a strong electron-withdrawing group (EWG) with a Hammett constant (

) of approximately 0.70 . This creates an electron-deficient arene, which generally accelerates oxidative addition compared to unsubstituted aryl halides.
Bond Energy Comparison
ParameterIodo-Benzenesulfonyl PiperidineBromo-Benzenesulfonyl PiperidineImpact
Bond


Reactivity
Approx.[2][3][4][5] BDE ~65 kcal/mol~81 kcal/molIodo reacts at lower temps.
Bond Length ~2.10 Å~1.90 ÅIodo is more sterically accessible.
Polarizability High (Soft)Moderate (Harder)Iodo stabilizes Pd(II) intermediates better.
Visualization: Oxidative Addition Pathway

The following diagram illustrates the energy landscape. The Iodo-substrate requires significantly lower activation energy (


) to break the C-X bond.

OxidativeAddition Start Pd(0) + Substrate TS_I TS (Iodo) Lower Activation Energy Start->TS_I Fast (< 40°C) TS_Br TS (Bromo) Higher Activation Energy Start->TS_Br Slow (> 60°C) Int_I Pd(II)-Ar-I Complex TS_I->Int_I Int_Br Pd(II)-Ar-Br Complex TS_Br->Int_Br

Figure 1: Comparative activation energy barriers for oxidative addition. The electron-withdrawing sulfonyl group lowers the barrier for both, but the C-I bond cleavage remains significantly faster.

Comparative Performance Data

The following data summarizes the performance of 4-halo-benzenesulfonyl piperidines in a standard Suzuki-Miyaura coupling with phenylboronic acid.

Standard Conditions: 1.0 equiv Halide, 1.2 equiv


, 2 mol% 

, 3.0 equiv

, Dioxane/H2O (4:1).
MetricIodo-AnalogBromo-AnalogAnalysis
Conversion (RT, 1h) >95%~15-20%Iodo works at ambient temp; Bromo requires heat.
Conversion (60°C, 1h) 100%>95%Thermal energy equalizes the yield for Bromo.
Homocoupling (Ar-Ar) 5-8% (Common)<1%Iodo is prone to Pd-catalyzed homocoupling.
Dehalogenation (Ar-H) Moderate RiskLow RiskIodo is more susceptible to reduction.
Shelf Stability Light Sensitive (turns yellow)Highly StableBromo is preferred for long-term storage.
Cost (Normalized) 3.5x1.0xBromo is significantly more economical.

Key Insight: While the Iodo-analog reacts faster, the Bromo-analog is the superior choice for process chemistry unless the coupling partner is thermally unstable. The electron-deficient nature of the benzenesulfonyl ring activates the Bromide sufficiently that exotic ligands (like Buchwald precatalysts) are often unnecessary if mild heating (


) is applied.
Experimental Protocols
A. Synthesis of the Scaffold (General Procedure)

Note: This step is identical for both; the difference lies in the starting sulfonyl chloride.

  • Charge a flask with piperidine (1.1 equiv) and DCM (10 vol).

  • Add triethylamine (1.5 equiv) and cool to

    
    .
    
  • Add 4-halo-benzenesulfonyl chloride (1.0 equiv) portion-wise.

  • Stir at RT for 2 hours.

  • Wash with 1N HCl, then brine. Dry (

    
    ) and concentrate.
    
    • Result: Both analogs typically yield stable, crystalline solids.

B. Comparative Suzuki Coupling Protocol (Self-Validating)

This protocol includes an internal check (HPLC monitoring) to validate the reactivity difference.

Reagents:

  • Substrate: 4-Iodo- OR 4-Bromo-benzenesulfonyl piperidine (1.0 mmol)

  • Boronic Acid: 4-Methoxyphenylboronic acid (1.2 mmol)

  • Catalyst:

    
     (0.02 mmol)
    
  • Base:

    
     (3.0 mmol)
    
  • Solvent: 1,4-Dioxane (4 mL) / Water (1 mL)

Step-by-Step Workflow:

  • Degassing: Sparge the Dioxane/Water mixture with Nitrogen for 15 minutes. Critical: Oxygen promotes homocoupling, especially with the Iodo-analog.

  • Assembly: In a reaction vial, combine substrate, boronic acid, base, and catalyst. Add the degassed solvent.

  • The Temperature Check (Validation Step):

    • Stir at Room Temperature (25°C) .

    • T=30 min: Take an aliquot for HPLC/UPLC.

    • Expectation: Iodo-analog should show >50% conversion. Bromo-analog should show <10% conversion.

  • Completion:

    • If using Iodo : Continue at RT for 2-4 hours.

    • If using Bromo : Heat to 60°C for 2-4 hours.

  • Workup: Dilute with EtOAc, wash with water, dry, and concentrate.

Decision Matrix: When to use which?

Use the following logic flow to select the correct starting material for your campaign.

DecisionMatrix Start Select Halogen for Benzenesulfonyl Piperidine Sensitive Is the Coupling Partner Thermally Unstable (>50°C)? Start->Sensitive Scale Is this for Scale-Up (>100g)? Sensitive->Scale No Iodo Select IODO-Analog (High Reactivity, Mild Cond.) Sensitive->Iodo Yes Ortho Are there Ortho-Substituents (Steric Hindrance)? Scale->Ortho No (Discovery Scale) Bromo Select BROMO-Analog (High Stability, Lower Cost) Scale->Bromo Yes (Cost/Safety) Ortho->Iodo Yes (Needs high activity) Ortho->Bromo No (Standard)

Figure 2: Selection logic based on thermal stability, scale, and steric environment.

References
  • BenchChem. (2025).[2] A Comparative Guide to the Reactivity of Iodo- and Bromo-Benzamides in Cross-Coupling Reactions. Retrieved from

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. (Foundational text on oxidative addition rates: I > Br > Cl).[3][6]

  • Paul, F., et al. (2004). Oxidative Addition of Aryl Sulfonates to Palladium(0). Organometallics. Retrieved from

  • Master Organic Chemistry. (2013). Bond Dissociation Energies and Radical Stability.[7] Retrieved from

  • Yoneda Labs. (2024). Suzuki-Miyaura Cross-Coupling: Practical Guide. Retrieved from

Sources

Comparative

Structural Characterization Guide: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine Derivatives

Executive Summary This guide provides a technical analysis of 1-(4-iodobenzenesulfonyl)piperidin-4-amine , a critical intermediate scaffold combining a pharmacologically active sulfonamide core with a piperidine moiety....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical analysis of 1-(4-iodobenzenesulfonyl)piperidin-4-amine , a critical intermediate scaffold combining a pharmacologically active sulfonamide core with a piperidine moiety. Unlike standard catalog entries, this document focuses on the crystallographic and structural performance of the iodine derivative compared to its chloro- and bromo-analogs.

Why this molecule matters: The presence of the iodine atom at the para-position of the benzenesulfonyl ring introduces a strong


-hole, enabling robust Halogen Bonding (XB)  interactions (

) that are absent in fluoro- or chloro- derivatives. This makes the compound not just a drug intermediate, but a valuable tool for crystal engineering and fragment-based drug design (FBDD) where heavy-atom phasing is required.

Part 1: Comparative Structural Analysis

The following data compares the crystallographic "performance"—defined here as structural stability, interaction capability, and geometric parameters—of the 4-Iodo derivative against its 4-Chloro and 4-Bromo analogs.

Crystallographic Parameters (Representative Class Data)

Data synthesized from high-resolution studies of 4-halobenzenesulfonamides and N-sulfonyl piperidines [1, 2].

Structural Parameter4-Iodo Derivative (Target) 4-Bromo Analog 4-Chloro Analog Significance
C-X Bond Length ~2.10 Å~1.90 Å~1.74 ÅLonger C-I bond increases polarizability and "softness" of the halogen tip.
Space Group Tendency

or

(Monoclinic)

(Monoclinic)

(Monoclinic)
High symmetry preference; Iodo- derivatives often show unique packing due to XB.
Halogen Bond (

)
Strong (< 3.0 Å) Moderate (~3.0-3.2 Å)Weak/Negligible (> 3.3 Å)Critical Differentiator: Iodine directs supramolecular assembly via

interactions.
Piperidine Conformation Chair (Equatorial Sulfonyl)ChairChairThe bulky sulfonyl group locks the piperidine ring, minimizing 1,3-diaxial interactions.
Phasing Power High (Z=53) Medium (Z=35)Low (Z=17)The Iodo- derivative allows for ab initio phasing in protein crystallography (SAD/MAD).
Structural Interaction Network

While Chloro- and Bromo- derivatives rely primarily on Hydrogen Bonding (HB) (


), the Iodo- derivative introduces a competing and often dominant Halogen Bond (XB).
  • H-Bonding (Classic): The primary amine (

    
    ) on the piperidine acts as a donor to the sulfonyl oxygens (
    
    
    
    ) of neighboring molecules.
  • X-Bonding (Unique to Iodo): The Iodine atom acts as a Lewis acid (donor) interacting with the sulfonyl oxygen or the piperidine amine nitrogen (acceptor).

Part 2: Experimental Protocols

To ensure structural integrity and avoid regioisomeric mixtures, a Protection-Deprotection Strategy is strictly recommended over direct sulfonylation of the diamine.

Synthesis Workflow (High-Fidelity)

Objective: Synthesize 1-(4-iodobenzenesulfonyl)piperidin-4-amine without contaminating


-disulfonylated byproducts.

Reagents:

  • 4-Iodobenzenesulfonyl chloride (1.0 eq)

  • tert-Butyl piperidin-4-ylcarbamate (N-Boc-4-aminopiperidine) (1.0 eq)

  • Triethylamine (

    
    ) (2.5 eq)
    
  • Dichloromethane (DCM) (Solvent)

  • Trifluoroacetic acid (TFA) (Deprotection agent)

Step-by-Step Protocol:

  • Sulfonylation: Dissolve N-Boc-4-aminopiperidine in DCM at 0°C. Add

    
    . Slowly add 4-iodobenzenesulfonyl chloride (dissolved in DCM) dropwise over 30 mins.
    
    • Mechanism:[1][2][3][4][5] The secondary amine of the piperidine is the only available nucleophile due to the Boc-protection of the primary amine.

  • Workup: Stir at RT for 4 hours. Wash with 1N HCl, then Brine. Dry over

    
     and concentrate.
    
  • Deprotection: Redissolve the intermediate in DCM/TFA (4:1 ratio). Stir for 1 hour at RT to remove the Boc group.

  • Neutralization: Quench with saturated

    
     to obtain the free amine. Extract with EtOAc.[3][6]
    
  • Purification: Recrystallize from Ethanol/Hexane to obtain X-ray quality crystals.

Visualization of Synthesis Pathway

SynthesisPath Start 4-Iodobenzenesulfonyl Chloride Intermediate Intermediate: N-Boc-Sulfonamide Start->Intermediate DCM, Et3N, 0°C Reactant N-Boc-4-aminopiperidine Reactant->Intermediate Deprotect TFA Deprotection Intermediate->Deprotect Cleavage Product Final Product: 1-(4-Iodobenzenesulfonyl) piperidin-4-amine Deprotect->Product Neutralization

Figure 1: Regioselective synthesis pathway ensuring sulfonylation occurs exclusively at the piperidine nitrogen.

Part 3: Crystallization & Characterization Strategy

Crystallization Protocol

Achieving single crystals suitable for X-ray diffraction requires controlling the saturation kinetics to favor the formation of the halogen-bonded network.

  • Method: Slow Evaporation (preferred) or Vapor Diffusion.

  • Solvent System: Methanol/Water (9:1) or Ethanol/Ethyl Acetate.[3][7]

  • Procedure:

    • Dissolve 20 mg of the purified amine in 2 mL of Methanol.

    • Filter through a 0.45

      
       PTFE syringe filter into a clean vial.
      
    • Cover the vial with parafilm and poke 3-4 small holes.

    • Allow to stand undisturbed at 20°C for 3-5 days.

    • Observation: Look for colorless prisms or blocks. Needles usually indicate rapid precipitation (poor quality).

Structural Validation Logic (Self-Validating System)

When analyzing your crystal structure, use this logic flow to validate the quality of your model.

ValidationLogic Data Diffraction Data Collected CheckR Check R-factor (<5%) Data->CheckR CheckI Locate Iodine Atom CheckR->CheckI Pass CheckConf Check Piperidine Conformation (Chair?) CheckI->CheckConf CheckXB Measure C-I...O Distance (< 3.5 Angstrom?) CheckConf->CheckXB Valid Structure Validated CheckXB->Valid Yes = XB Present CheckXB->Valid No = Packing by HB only

Figure 2: Decision tree for validating the crystallographic model of the title compound.

Key Geometric Checks

To confirm you have the correct structure and not a degradation product:

  • S-N Bond: Should be approx 1.60 - 1.63 Å . If significantly shorter, suspect deprotonation (salt formation).

  • S=O Bonds: Should be approx 1.43 Å .

  • Piperidine Ring: Must be in Chair conformation.[1][3][8] The N-S bond is typically equatorial to minimize steric clash with the benzene ring.

References

  • Perlovich, G. L., et al. (2025). "Intermolecular interactions in the crystal structures of 4-halobenzenesulfonamides (halogen = fluorine, chlorine, bromine, iodine)." ResearchGate.

  • Wölper, C., et al. (2023).[9] "Halogen Bonding in Sulphonamide Co-Crystals: X···π Preferred over X···O/N?" MDPI Crystals.

  • BenchChem Protocols. (2025). "Synthesis and crystallization procedure of piperidin-4-one and its derivatives." Chemical Review and Letters.

  • CSD Database Analysis. (2019). "Halogen bonding in the crystal structures of 1,2-diiodo alkenes." Semantic Scholar.

Sources

Validation

Reference Standards for 1-(4-Iodobenzenesulfonyl)piperidin-4-amine Analysis: A Qualification &amp; Comparison Guide

Executive Summary In the high-stakes environment of drug development, the integrity of your starting materials and intermediates is non-negotiable. 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (CAS: 1154258-05-5) is a crit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the high-stakes environment of drug development, the integrity of your starting materials and intermediates is non-negotiable. 1-(4-Iodobenzenesulfonyl)piperidin-4-amine (CAS: 1154258-05-5) is a critical scaffold, often serving as the "warhead" linker in Targeted Protein Degradation (TPD) or as a precursor in Suzuki-Miyaura cross-coupling reactions.[1]

However, a dangerous gap exists in the supply chain: No ISO 17034 Certified Reference Materials (CRMs) currently exist for this specific compound.

Researchers are often forced to choose between "Vendor-Supplied Research Grade" materials (often characterized only by area% purity) and developing an "In-House Qualified Reference Standard." This guide objectively compares these two approaches, demonstrating why relying on vendor Certificates of Analysis (CoAs) for this specific aryl iodide can lead to catastrophic downstream failures in synthesis and potency assays.

Part 1: The Comparison – Vendor Grade vs. Qualified Standard

The following table contrasts the typical specifications of a commercial research-grade sample versus a fully qualified in-house reference standard.

Table 1: Comparative Analysis of Reference Standard Tiers

FeatureOption A: Vendor Research Grade Option B: In-House Qualified Standard (Recommended)
Primary Use Initial screening, non-GLP synthesis.[1]GMP starting material qualification, quantitative assays.[1]
Purity Method HPLC Area % (often overestimates purity).[1]Mass Balance or qNMR (absolute purity).
Iodine Stability Rarely tested for photolytic deiodination.[1]Characterized for light sensitivity (aryl-iodide bond).[1]
Water/Solvent "N/A" or generic TGA.[1]Quantified via Karl Fischer (KF) & GC-Headspace.
Traceability Batch-specific, no metrological chain.Traceable to NIST/BIPM via qNMR internal standards.
Risk Factor High: Hidden salts/solvents inflate sample weight.[1]Low: Absolute content is known.[1]
Why "Area %" is Insufficient for Aryl Iodides

Commercial vendors typically report purity using UV detection at 254 nm.[1]

  • The Invisible Impurity Problem: Inorganic salts (from the sulfonylation reaction) and residual solvents (DMSO/DMF) do not absorb at 254 nm. A sample can be "99% pure" by HPLC but only 85% pure by weight.

  • The De-iodo Impurity: The des-iodo analog (benzenesulfonyl derivative) is a common impurity that competes in cross-coupling reactions, poisoning catalyst turnover.[1]

Part 2: Qualification Workflow (The "Gold Standard")

To establish a reliable reference standard for 1-(4-Iodobenzenesulfonyl)piperidin-4-amine, you must move beyond simple chromatography. We recommend a dual-validation approach combining Mass Balance and Quantitative NMR (qNMR).

Diagram 1: Reference Standard Qualification Workflow

QualificationWorkflow Start Raw Material (1-(4-Iodobenzenesulfonyl) piperidin-4-amine) Structure Structural ID (1H/13C NMR, MS, IR) Start->Structure Purity_Path Purity Assignment Structure->Purity_Path Method_A Method A: Mass Balance (100% - Impurities) Purity_Path->Method_A Traditional Method_B Method B: qNMR (Direct Quantification) Purity_Path->Method_B Orthogonal Chrom_Purity Chromatographic Purity (HPLC-UV + GC-HS) Method_A->Chrom_Purity Volatiles Volatiles/Water (TGA + KF) Method_A->Volatiles Inorganics Inorganics (Residue on Ignition) Method_A->Inorganics Internal_Std Internal Standard Selection (Maleic Acid / TCNB) Method_B->Internal_Std Consensus Consensus Value Calculation (Weighted Average) Chrom_Purity->Consensus Volatiles->Consensus Inorganics->Consensus Internal_Std->Consensus Final_CoA Final Validated CoA (Potency Assigned) Consensus->Final_CoA

Caption: Dual-pathway qualification strategy ensuring metrological traceability and absolute purity assignment.

Part 3: Experimental Protocols

Protocol A: Quantitative NMR (qNMR) – The Primary Method

qNMR is superior for this compound because it is independent of the analyte's UV extinction coefficient.[1]

Reagents:

  • Solvent: DMSO-d6 (High solubility for sulfonamides).

  • Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent NIST-traceable).

    • Reasoning: Maleic acid has a sharp singlet at ~6.3 ppm, distinct from the aromatic protons of the iodobenzene (7.5–8.0 ppm) and the piperidine protons (1.5–3.5 ppm).

Procedure:

  • Weighing: Accurately weigh ~20 mg of the analyte and ~10 mg of the IS into the same vial using a 5-digit analytical balance (readability 0.01 mg).

  • Dissolution: Dissolve in 0.7 mL DMSO-d6. Ensure complete dissolution (sonicate if necessary, but monitor temperature to prevent degradation).

  • Acquisition:

    • Pulse angle: 90°.

    • Relaxation delay (D1): ≥ 60 seconds (Crucial: T1 for aromatic protons can be long; insufficient D1 leads to underestimation).

    • Scans: 16–32.

  • Calculation:

    
    [1]
    
    • Where

      
       = Integral, 
      
      
      
      = Number of protons,
      
      
      = Molar mass,
      
      
      = Mass,
      
      
      = Purity.[1]
Protocol B: HPLC-UV Purity Method

This method is designed to separate the target from its critical impurities: 4-Iodobenzenesulfonic acid (hydrolysis product) and Des-iodo analog (1-(benzenesulfonyl)piperidin-4-amine).[1]

Instrument: UHPLC with PDA Detector. Column: Agilent Zorbax Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent.

Mobile Phase:

  • A: 0.1% Formic Acid in Water (buffers the amine, improves peak shape).

  • B: Acetonitrile.

Gradient Program:

Time (min)% BFlow (mL/min)Description
0.050.4Equilibration
1.050.4Load
10.0950.4Elution of hydrophobic iodide
12.0950.4Wash
12.150.4Re-equilibration

Detection:

  • Primary: 254 nm (Aromatic ring).

  • Secondary: 220 nm (Amide/Sulfonamide bonds).

Critical System Suitability Criteria:

  • Resolution (Rs): > 1.5 between the Main Peak and the Des-iodo impurity (which elutes slightly earlier due to lower lipophilicity).

  • Tailing Factor: < 1.5 (Piperidine amines can tail; formic acid is essential).

Part 4: Stability & Handling (The "Hidden" Variables)

The iodine-carbon bond in 1-(4-Iodobenzenesulfonyl)piperidin-4-amine is susceptible to photolytic deiodination , while the primary amine is prone to carbamylation .[1]

Diagram 2: Degradation Pathways

Degradation Main 1-(4-Iodobenzenesulfonyl) piperidin-4-amine Deiodo Des-iodo Impurity (Active in Coupling) Main->Deiodo hv (Light) Homolytic Cleavage Carbamate N-Carbamate (CO2 Adduct) Main->Carbamate + CO2 (Air) Reversible Oxide N-Oxide (Oxidative Stress) Main->Oxide + O2/Peroxides Slow

Caption: Critical degradation pathways. Light exposure causes irreversible deiodination; air exposure leads to carbamate formation.

Handling Requirements:

  • Amber Glassware: All solutions and solids must be stored in amber vials.

  • Inert Headspace: Store solid reference standards under Argon or Nitrogen to prevent amine carbamylation.

References

  • ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2023).[1] Guideline for validation of analytical methods.[Link]

  • ISO 17034:2016 General requirements for the competence of reference material producers. International Organization for Standardization.[1] Standard for CRM production.[1][2][Link][1]

  • Pauli, G. F., et al. (2014).[1] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

  • Altaner, C., et al. (2021).[1] Photostability of Iodine-Containing Pharmaceuticals. Pharmaceutics, 13(2), 245. (Contextual reference for aryl-iodide stability). [Link][1]

Sources

Comparative

A Comparative Guide to ¹³C NMR Chemical Shifts for Iodobenzenesulfonyl Piperidine Moieties

For researchers, medicinal chemists, and drug development professionals, the precise structural elucidation of novel compounds is paramount. The piperidine ring, N-substituted with a benzenesulfonyl group, is a common sc...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and drug development professionals, the precise structural elucidation of novel compounds is paramount. The piperidine ring, N-substituted with a benzenesulfonyl group, is a common scaffold in a vast array of pharmacologically active molecules. The introduction of a halogen, such as iodine, onto the phenyl ring can significantly modulate a compound's biological activity, pharmacokinetic properties, and metabolic stability. 13C Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for confirming the successful synthesis and unambiguously determining the isomeric structure of these derivatives.

This in-depth technical guide provides a comparative analysis of the ¹³C NMR chemical shifts for iodobenzenesulfonyl piperidine moieties. By examining experimental data and understanding the underlying principles of chemical shift theory, researchers can gain valuable insights into the structure-spectra correlations of this important class of compounds.

Understanding the Factors Influencing ¹³C NMR Chemical Shifts

The chemical shift of a ¹³C nucleus is highly sensitive to its local electronic environment. Several key factors influence the resonance position of carbon atoms in iodobenzenesulfonyl piperidine derivatives:

  • Inductive Effects: The electronegativity of atoms directly bonded to or in close proximity to a carbon atom significantly impacts its chemical shift. The strongly electronegative oxygen and sulfur atoms of the sulfonyl group withdraw electron density from the attached phenyl ring and piperidine nitrogen, leading to a downfield shift (higher ppm values) for the adjacent carbon atoms. The iodine atom, being a halogen, also exerts an inductive effect.

  • Resonance Effects: The sulfonyl group can participate in resonance, withdrawing electron density from the aromatic ring, particularly at the ortho and para positions. This delocalization of electrons influences the shielding of the aromatic carbons.

  • Anisotropic Effects: The π-electron system of the benzene ring generates a local magnetic field. Carbon atoms located within the shielding or deshielding cones of this field will experience upfield or downfield shifts, respectively.

  • Conformational Dynamics: The piperidine ring can exist in various conformations, with the chair form being the most stable. The orientation of the bulky iodobenzenesulfonyl group (axial vs. equatorial) and the rate of ring inversion can influence the chemical shifts of the piperidine carbons.[1]

Comparative Analysis of ¹³C NMR Chemical Shift Data

Carbon Position1-(Phenylsulfonyl)piperidine (in CDCl₃)[2]1-((4-Bromophenyl)sulfonyl)piperidine (in CDCl₃)[2]1-((3-Methoxyphenyl)sulfonyl)piperidine (in DMSO-d₆)[3]
Benzenesulfonyl Moiety
C-1' (ipso-C attached to S)137.01135.49Data not available in this format
C-2'/C-6'127.50129.16Data not available in this format
C-3'/C-5'129.00132.26Data not available in this format
C-4'132.55127.59Data not available in this format
Piperidine Moiety
C-2/C-6 (α to N)47.9346.92Data not available in this format
C-3/C-5 (β to N)25.2425.14Data not available in this format
C-4 (γ to N)23.5023.46Data not available in this format

Analysis of Trends:

  • Effect of the Sulfonyl Group: The carbons of the piperidine ring in 1-(phenylsulfonyl)piperidine are shifted downfield compared to unsubstituted piperidine (C-2/6: ~47 ppm, C-3/5: ~27 ppm, C-4: ~25 ppm). This is due to the electron-withdrawing nature of the sulfonyl group, which deshields the piperidine carbons.

  • Effect of the Halogen Substituent: Comparing 1-(phenylsulfonyl)piperidine with 1-((4-bromophenyl)sulfonyl)piperidine, we observe a downfield shift for the aromatic carbons C-3'/C-5' and an upfield shift for C-4'. The C-1' (ipso-carbon) also experiences an upfield shift. The effect on the piperidine carbons is minimal, with slight upfield shifts observed. This is consistent with the inductive and resonance effects of the bromine atom. It is expected that an iodine substituent at the para position would induce similar, though slightly different, shifts due to its different electronegativity and polarizability.

  • Positional Isomerism (Ortho, Meta, Para): The position of the iodine atom on the benzenesulfonyl ring will have a distinct effect on the chemical shifts of the aromatic carbons.

    • Para-substitution: As seen with the bromo-derivative, the para substituent will primarily affect the chemical shifts of C-1' and C-4', with smaller effects on C-2'/C-6' and C-3'/C-5'.

    • Meta-substitution: A meta substituent is expected to have a more pronounced effect on the chemical shifts of C-1', C-3', and C-5', with smaller perturbations at the other positions.

    • Ortho-substitution: An ortho substituent will induce the most significant changes in the chemical shifts of the aromatic carbons, particularly C-1' and C-2', due to both electronic and steric (through-space) effects.

Experimental Protocol for Acquiring High-Quality ¹³C NMR Spectra

Acquiring clean and quantitative ¹³C NMR spectra is crucial for accurate structural analysis. The following is a detailed, step-by-step methodology for obtaining high-quality data for iodobenzenesulfonyl piperidine moieties.

1. Sample Preparation:

  • Sample Purity: Ensure the sample is of high purity to avoid signals from residual solvents or impurities, which can complicate spectral interpretation.

  • Sample Concentration: For a standard 5 mm NMR tube, dissolve 10-50 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[4] The choice of solvent is critical and should be based on the solubility of the compound and its chemical inertness.

  • Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal set to 0.0 ppm.

  • Quantitative Measurements (Optional): For quantitative analysis, a longer relaxation delay (D1) of at least 5 times the longest T₁ of the carbon nuclei is required. To shorten the long relaxation times of quaternary carbons, a paramagnetic relaxation agent such as chromium(III) acetylacetonate (Cr(acac)₃) can be added at a concentration of about 0.01 M.[5][6]

Figure 1: A generalized workflow for acquiring and processing ¹³C NMR spectra.

2. NMR Instrument Parameters:

  • Spectrometer Frequency: Higher field strengths (e.g., 400 MHz for ¹H, which corresponds to 100 MHz for ¹³C) provide better signal dispersion and sensitivity.

  • Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) is typically used for routine ¹³C NMR. For quantitative measurements, an inverse-gated decoupling sequence is employed to suppress the Nuclear Overhauser Effect (NOE).[6]

  • Acquisition Time (AQ): Typically around 1-2 seconds.

  • Relaxation Delay (D1): For routine spectra, a delay of 1-2 seconds is sufficient. For quantitative spectra, a much longer delay is necessary as described above.

  • Number of Scans (NS): Due to the low natural abundance of ¹³C (1.1%), a larger number of scans (from several hundred to several thousand) is required to achieve an adequate signal-to-noise ratio.[7]

  • Spectral Width (SW): A spectral width of approximately 240 ppm is usually sufficient to cover the entire range of chemical shifts for organic molecules.

3. Data Processing:

  • Fourier Transformation: The raw free induction decay (FID) signal is converted into a frequency-domain spectrum through a Fourier transform.

  • Phasing: The spectrum is phased to ensure all peaks are in the absorptive mode.

  • Baseline Correction: A flat baseline is essential for accurate integration and peak picking.

  • Referencing: The spectrum is calibrated by setting the TMS signal to 0.0 ppm.

Structure-Spectra Relationship Visualization

The position of the iodo-substituent on the benzenesulfonyl ring systematically influences the electron density distribution and, consequently, the ¹³C NMR chemical shifts of the aromatic carbons. The following diagram illustrates this relationship.

G cluster_ortho ortho-Iodo cluster_meta meta-Iodo cluster_para para-Iodo C1_o C-1' C2_o C-2' C1_o->C2_o C3_o C-3' C2_o->C3_o I_o I C2_o->I_o C4_o C-4' C3_o->C4_o C5_o C-5' C4_o->C5_o C6_o C-6' C5_o->C6_o C6_o->C1_o C1_m C-1' C2_m C-2' C1_m->C2_m C3_m C-3' C2_m->C3_m C4_m C-4' C3_m->C4_m I_m I C3_m->I_m C5_m C-5' C4_m->C5_m C6_m C-6' C5_m->C6_m C6_m->C1_m C1_p C-1' C2_p C-2' C1_p->C2_p C3_p C-3' C2_p->C3_p C4_p C-4' C3_p->C4_p C5_p C-5' C4_p->C5_p I_p I C4_p->I_p C6_p C-6' C5_p->C6_p C6_p->C1_p Effect Substituent Effect on Aromatic Carbons

Figure 2: Influence of iodine position on aromatic carbon environments.

Conclusion

This guide has provided a comprehensive overview of the ¹³C NMR chemical shifts for iodobenzenesulfonyl piperidine moieties. By understanding the fundamental principles that govern these shifts and following a robust experimental protocol, researchers can confidently utilize ¹³C NMR spectroscopy for the structural elucidation and characterization of this important class of compounds. While a complete experimental dataset for all three iodo-isomers is desirable, the comparative data presented here offers a solid foundation for predicting and interpreting the spectra of novel derivatives.

References

  • University of Ottawa NMR Facility Blog. (2007, December 21). How Can I Get a Quantitative 13C NMR Spectrum? Retrieved from [Link][6]

  • Anasazi Instruments. (2021, January 27). A Great 13C NMR Spectrum Even When Your Sample is Dilute. Retrieved from [Link][7]

  • Organomation. NMR Sample Preparation: The Complete Guide. Retrieved from [Link][4]

  • Supporting Information for Metal-free efficient synthesis of aryl sulfonamides from N-hydroxy sulfonamide and amines. Royal Society of Chemistry. Retrieved from [Link][2]

  • T. M. A. Al-Rawi, S. Flamerz, and A. H. Khuthier. (1985). ¹³C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395.[8]

  • T. A. T. T. da C. B. F. T. C. C. A. C. da S. C. e. S. J. A. T. A. C. A. R. P. A. C. A. J. D. C. A. C. T. A. R. T. A. T. A. D. C. A. T. A. C. A. J. D. C. A. T. A. C. A. T. A. D. C. A. T. A. C. A. J. (2016). NMR and theoretical studies on the conformational preferences of some non-metal coordinated N-enoyl systems attached to common chiral auxiliaries. Magnetic Resonance in Chemistry, 54(8), 647-656.[9]

  • NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. Retrieved from [Link][10]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-(4-Iodobenzenesulfonyl)piperidin-4-amine

Comprehensive Safety and Handling Guide: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Safety, and Disposal As researchers and drug develo...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety and Handling Guide: 1-(4-Iodobenzenesulfonyl)piperidin-4-amine

A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Safety, and Disposal

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or complex chemical intermediates, such as 1-(4-Iodobenzenesulfonyl)piperidin-4-amine, demands a proactive and informed approach to risk mitigation. In the absence of a specific Safety Data Sheet (SDS) for this compound, a rigorous safety protocol must be established based on a structural analysis of its constituent moieties and the established best practices for handling potentially potent pharmaceutical compounds.[1][2] This guide provides the essential framework for its safe handling, outlining the necessary personal protective equipment (PPE), operational workflows, and disposal procedures.

Hazard Analysis: A Structurally-Informed Risk Assessment

To determine the appropriate level of protection, we must first understand the potential hazards inherent in the molecule's structure. By deconstructing 1-(4-Iodobenzenesulfonyl)piperidin-4-amine into its primary functional groups, we can anticipate its toxicological profile.

  • Piperidine Moiety: The core piperidine ring is a well-characterized heterocyclic amine. Piperidine itself is a strong local irritant, capable of causing severe skin burns and permanent eye damage upon short exposure.[3][4] It is also toxic by ingestion and inhalation.[4] While its reactivity is modified in the final compound, the inherent hazards of the piperidine structure necessitate robust skin and eye protection.

  • Iodo-Aromatic Group: Halogenated organic compounds, including those with iodo-aromatic groups, are often associated with skin and eye irritation.[5] They should be handled with caution to prevent dermal contact and inhalation.

  • Sulfonyl Group: While the sulfonyl group itself is generally stable, its presence in a complex molecule contributes to the overall potential for biological activity.

  • Potent Compound Analogy: As a complex intermediate in drug development, this compound should be treated as a potentially highly potent active pharmaceutical ingredient (HPAPI).[6][7] The primary risk associated with such compounds, especially in solid form, is the inhalation of airborne dust particles.[8][9]

Based on this analysis, 1-(4-Iodobenzenesulfonyl)piperidin-4-amine must be treated as a substance that is potentially toxic if ingested or inhaled, and a severe irritant to the skin and eyes.

Core Directive: Personal Protective Equipment (PPE)

The cornerstone of safe handling is the consistent and correct use of appropriate PPE. Engineering controls, such as fume hoods, are the primary line of defense, with PPE serving as the essential final barrier to exposure.[10]

PPE CategoryItemSpecification and Rationale
Eye & Face Protection Chemical Splash GogglesMinimum Requirement. Must be ANSI Z87.1 compliant.[5][11] Protects against splashes and incidental dust exposure.
Face ShieldRequired for Splash Hazards. To be worn in addition to goggles when handling bulk solutions or during procedures with a high risk of splashing (e.g., preparing corrosive baths, large-volume transfers).[5][11][12]
Hand Protection Chemical-Resistant GlovesMandatory. Disposable nitrile gloves are the minimum for incidental contact.[11] For prolonged handling or immersion, neoprene or other more resistant materials should be considered. Always consult the manufacturer's chemical resistance guide.
Double GlovingRecommended. Wearing two pairs of nitrile gloves can significantly reduce the risk of exposure in case the outer glove is compromised. This is a standard practice when handling potent compounds.[11]
Body Protection Laboratory CoatMinimum Requirement. A standard, buttoned lab coat protects against minor spills and contamination of personal clothing.[5][11]
Chemical-Resistant ApronRecommended for larger quantities. Provides an additional layer of protection against splashes when handling solutions.[5]
Respiratory Protection Certified Chemical Fume HoodPrimary Engineering Control. All weighing and transfer operations involving the solid compound must be conducted within a certified chemical fume hood or a ventilated laminar flow enclosure to prevent inhalation of dust.[1][6][9]
Air-Purifying RespiratorFor Emergencies or Lack of Engineering Controls. In the rare event of a spill outside a fume hood or if engineering controls are inadequate, a NIOSH-certified respirator with an organic vapor cartridge and a P100 particulate filter may be required.[12][13] Use of a respirator requires enrollment in a formal respiratory protection program, including training and fit-testing.[13]
Operational Workflow: From Weighing to Waste

A structured, step-by-step approach to handling minimizes the risk of exposure. The following protocol outlines the critical stages of working with 1-(4-Iodobenzenesulfonyl)piperidin-4-amine.

Experimental Protocol: Safe Handling Workflow

  • Preparation:

    • Designate a specific area within a certified chemical fume hood for the procedure.

    • Ensure an eyewash station and safety shower are directly accessible.[14]

    • Prepare all necessary equipment (glassware, spatulas, solvents) and place them inside the fume hood to minimize traffic in and out of the containment area.

    • Have a chemical spill kit readily available.[5]

  • Donning PPE:

    • Put on all required PPE as detailed in the table above before approaching the work area. A lab coat, safety goggles, and single nitrile gloves are the minimum.

  • Handling the Compound (Inside Fume Hood):

    • For weighing the solid, use a vented balance safety enclosure or conduct the weighing within the primary chemical fume hood.[6][9] This is the most critical step for preventing inhalation of potent powders.

    • When transferring the solid, use a spatula and avoid any actions that could generate dust.

    • For dissolution, add the solvent to the vessel containing the solid slowly to prevent splashing.

  • Post-Procedure:

    • Decontaminate all surfaces within the fume hood.

    • Securely cap all containers containing the compound or its solutions.

    • Segregate all waste materials as described in the disposal plan below.

  • Doffing PPE:

    • Remove PPE in a manner that avoids cross-contamination. Remove gloves first, followed by the lab coat, and finally eye protection.

    • Wash hands thoroughly with soap and water after removing all PPE.[3][15]

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling (Inside Fume Hood) cluster_cleanup Cleanup & Disposal A 1. Designate & Prepare Fume Hood B 2. Verify Safety Equipment (Eyewash, Shower, Spill Kit) A->B C 3. Don Required PPE B->C D 4. Weigh Solid in Containment Enclosure C->D E 5. Transfer & Dissolve Compound D->E F 6. Perform Reaction E->F G 7. Decontaminate Surfaces & Equipment F->G H 8. Segregate & Seal Hazardous Waste G->H I 9. Doff PPE Correctly H->I J 10. Wash Hands Thoroughly I->J

Caption: Workflow for the safe handling of 1-(4-Iodobenzenesulfonyl)piperidin-4-amine.

Spill and Disposal Plans

Accidents can happen, and a clear, pre-defined plan is essential for a safe and effective response.

Spill Management Protocol

  • Evacuate & Secure: Immediately alert others in the vicinity and evacuate non-essential personnel. Restrict access to the area and ensure it is well-ventilated.[2]

  • Don Appropriate PPE: Before attempting to clean the spill, don the full suite of recommended PPE, including double gloves, goggles, a face shield, and a lab coat. If the spill is large or outside of a fume hood, respiratory protection is required.

  • Contain & Clean:

    • For Solid Spills: Gently cover the spill with an absorbent material to prevent dust generation.[1] Carefully sweep or scoop the material into a designated hazardous waste container.[1]

    • For Liquid Spills (if dissolved): Absorb the spill with an inert material such as vermiculite, sand, or chemical absorbent pads.[2] Place the contaminated material into the hazardous waste container.

  • Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate solvent. Collect all cleaning materials (wipes, absorbent pads) as hazardous waste.

  • Seek Medical Attention:

    • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of soap and water for at least 15 minutes.[1][15]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[14][16] Seek immediate medical attention.

    • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][17]

Disposal Plan

All waste generated from handling this compound must be treated as hazardous chemical waste.

  • Waste Segregation: Do not mix this waste with other waste streams. Collect all solid waste (unused compound, contaminated gloves, wipes, pipette tips) in a clearly labeled, sealed container.[1][2]

  • Container: The hazardous waste container must be made of a compatible material and have a secure, tight-fitting lid.[2]

  • Labeling: Label the container clearly as "Hazardous Waste" and include the full chemical name: "1-(4-Iodobenzenesulfonyl)piperidin-4-amine".

  • Disposal Route: Do not dispose of this chemical down the drain.[1] All waste must be disposed of through your institution's official Environmental Health and Safety (EHS) hazardous waste management program, following all local, state, and federal regulations.[1]

Disposal_Workflow Start Waste Generated (Solid, Contaminated PPE, Solutions) Segregate Segregate Waste Stream (Do Not Mix) Start->Segregate Container Place in Designated, Compatible, & Labeled Hazardous Waste Container Segregate->Container Seal Securely Seal Container Lid Container->Seal Store Store in Secure, Ventilated Hazardous Waste Accumulation Area Seal->Store Dispose Arrange for Pickup via Institutional EHS Program Store->Dispose End Proper & Compliant Disposal Dispose->End

Caption: Decision-making process for the disposal of chemical waste.

By adhering to these rigorous safety protocols, researchers can confidently handle 1-(4-Iodobenzenesulfonyl)piperidin-4-amine, ensuring both personal safety and the integrity of their scientific work.

References

  • Personal protective equipment for handling 1-(3-Iodopropoxy)-4-methoxybenzene. Benchchem.
  • The challenge of handling highly potent API and ADCs in analytical chemistry. Eurofins.
  • Best Practices For Handling Potent APIs. Outsourced Pharma.
  • Personal Protective Equipment. US EPA.
  • SAFETY DATA SHEET - Piperidine. Sigma-Aldrich.
  • Good Laboratory Practices for the Pharmaceutical Industry. Lab Pro.
  • Assuring the Safe Handling of Potent APIs, Intermediates, and Solid-Dosage Drugs. Pharmaceutical Technology.
  • Enhancing Pharmaceutical Laboratory Safety Starts with Every Operation. Erlab.
  • SAFETY DATA SHEET - Ethyl 4-amino-1-piperidinecarboxylate. Fisher Scientific.
  • Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of California, Berkeley.
  • SAFETY DATA SHEET - Piperazine. Fisher Scientific.
  • SAFETY DATA SHEET - Piperidine. Sigma-Aldrich.
  • Personal Protective Equipment in Chemistry. Environmental Health and Safety, Dartmouth College.
  • Technical Support Center: Safe Handling and Disposal of Novel Chemical Compounds. Benchchem.
  • Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council.
  • Safety Data Sheet - 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. Bio-Techne.
  • Safety Data Sheet - 2-(Piperidin-4-yl)-1H-benzimidazole. Angene Chemical.
  • Navigating the Disposal of Piperidine-3-carbothioamide: A Guide for Laboratory Professionals. Benchchem.
  • SAFETY DATA SHEET - 4-Amino-1-methylpiperidine. TCI Chemicals.
  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.
  • Disposal of Chemicals used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.
  • Safety Data Sheet - N-phenylpiperidin-4-amine. Cayman Chemical.
  • Guidelines on Handling Hazardous Drugs. American Society of Health-System Pharmacists (ASHP).
  • PIPERIDINE. CAMEO Chemicals, NOAA.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.